(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

• CAS: 2375262-34-1

Core Science & Biosynthesis

A Technical Guide to the Stereoselective Synthesis of Dimethylpyrrolidine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Stereodefined Pyrrolidines

The pyrrolidine ring is a privileged scaffold in chemical and pharmaceutical sciences.[1][2] This five-membered nitrogen-containing heterocycle is a core structural motif in a vast array of natural products, including alkaloids like nicotine and hygrine, and is the central structure of the proteinogenic amino acids proline and hydroxyproline.[3] In medicinal chemistry, the pyrrolidine framework is a cornerstone, appearing in numerous FDA-approved drugs such as the antiviral Daclatasvir and the allergy medication Clemastine.[2][4]

For applications in drug development and asymmetric catalysis, precise control over the three-dimensional arrangement of substituents on the pyrrolidine ring is paramount. The stereochemistry of a molecule dictates its biological activity and pharmacological profile. C₂-symmetrical 2,5-disubstituted pyrrolidines, for example, are not only found in natural products but are also highly effective as chiral auxiliaries, organocatalysts, and ligands in asymmetric metal catalysis.[1][5] Consequently, the development of robust and efficient methods for the stereoselective synthesis of these derivatives, particularly dimethylpyrrolidines, is a critical objective in modern organic synthesis.

This guide provides an in-depth exploration of three core strategies for achieving stereocontrol in the synthesis of dimethylpyrrolidine derivatives: chiral pool synthesis, asymmetric catalysis, and substrate-controlled diastereoselective reactions. Each section elucidates the fundamental principles, provides a detailed experimental protocol for a representative transformation, and offers insights into the causality behind the methodological choices.

Strategy 1: Chiral Pool Synthesis - Leveraging Nature's Building Blocks

Principle and Rationale

The chiral pool refers to the collection of abundant, inexpensive, and enantiomerically pure compounds provided by nature, such as amino acids, sugars, and terpenes.[6] Chiral pool synthesis is a powerful strategy that utilizes these molecules as starting materials, transferring their inherent chirality to the target molecule.[7] Amino acids are particularly valuable precursors for nitrogen-containing heterocycles.[8][9]

For the synthesis of chiral 2,5-dimethylpyrrolidines, alanine is an ideal starting point. The stereocenter at the α-carbon of alanine can be used to define one of the two stereocenters in the target pyrrolidine. The second stereocenter is typically installed via a diastereoselective reaction, where the existing chirality of the modified alanine substrate directs the stereochemical outcome of the ring-closing step. This approach is highly reliable and avoids the need for a chiral catalyst or a resolution step.

A classic and elegant example is the synthesis of (+)-trans-2,5-dimethylpyrrolidine from D-alanine, developed by Schlessinger and Iwanowicz.[1] The strategy involves converting D-alanine into a linear precursor containing both the C2 and C5 methyl groups, followed by a diastereoselective intramolecular cyclization to form the pyrrolidine ring.

Workflow: Chiral Pool Synthesis of (+)-trans-2,5-Dimethylpyrrolidine

Caption: Workflow for the synthesis of (+)-trans-2,5-dimethylpyrrolidine from D-alanine.

Experimental Protocol: Synthesis via Intramolecular Amidomercuration

This protocol is adapted from the methodology reported by Harding and Burks, which employs an intramolecular amidomercuration for the key cyclization step.[10] This specific reaction is a robust method for achieving the desired trans-stereochemistry.

Step 1: Synthesis of N-Acetyl-4-hexen-2-amine

• To a solution of 5-hexen-2-one oxime (1 eq) in diethyl ether, add lithium aluminum hydride (LiAlH₄) (1.5 eq) portion-wise at 0 °C.

• Allow the mixture to warm to room temperature and stir for 12 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% NaOH solution, and water.

• Filter the resulting solids and concentrate the filtrate under reduced pressure.

• Dissolve the crude amine in dichloromethane and add acetic anhydride (1.2 eq) and triethylamine (1.5 eq).

• Stir for 4 hours, then wash with 1 M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, filter, and concentrate to yield the N-acetylated precursor.

Step 2: Intramolecular Amidomercuration and Reductive Demercuration

• Dissolve the N-acetyl-4-hexen-2-amine (1 eq) in dry tetrahydrofuran (THF).

• Add mercury(II) acetate (Hg(OAc)₂) (1.1 eq) and stir at room temperature for 48 hours.

• Cool the mixture to 0 °C and add an aqueous solution of sodium borohydride (NaBH₄) (2.0 eq).

• Stir for 1 hour, then extract the mixture with diethyl ether.

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

• Purify the crude product by column chromatography (silica gel) to yield N-acetyl-trans-2,5-dimethylpyrrolidine.

Step 3: Hydrolysis to trans-2,5-Dimethylpyrrolidine

• Reflux the N-acetyl-trans-2,5-dimethylpyrrolidine in 6 M hydrochloric acid for 24 hours.

• Cool the solution and basify to pH > 12 with solid NaOH.

• Extract with diethyl ether, dry the organic layer over K₂CO₃, and concentrate to afford the final product.

Data Summary

Starting Material	Key Reaction	Product Stereochemistry	Overall Yield	Reference
5-Hexen-2-one	Intramolecular Amidomercuration	trans	~40-50%	[5][10]
D-Alanine	Grignard followed by Ring Closure	(+)-trans	~44%	[1]

Strategy 2: Asymmetric Catalysis - The [3+2] Cycloaddition Approach

Principle and Rationale

Asymmetric catalysis offers a highly efficient and atom-economical route to enantiomerically enriched molecules. Among the most powerful methods for constructing the pyrrolidine ring is the [3+2] cycloaddition reaction between an azomethine ylide (a 1,3-dipole) and an alkene (a dipolarophile).[3] This reaction can create up to four new contiguous stereocenters in a single step.[11]

The key to achieving stereoselectivity is the use of a chiral catalyst, typically a metal complex with a chiral ligand or a chiral organocatalyst.[3][12] The catalyst coordinates to one or both of the reacting partners, creating a chiral environment that forces the cycloaddition to proceed through a lower-energy transition state for one enantiomer or diastereomer over the other. Silver (Ag) and Copper (Cu) salts are commonly used as catalysts, as they effectively promote the in-situ generation of azomethine ylides from iminoesters.[11][13]

The choice of ligand, metal salt, and reaction conditions allows for fine-tuning of both diastereoselectivity (endo vs. exo) and enantioselectivity.

Catalytic Cycle: Silver-Catalyzed 1,3-Dipolar Cycloaddition

Caption: Simplified catalytic cycle for Ag-mediated [3+2] cycloaddition.

Experimental Protocol: Diastereoselective Synthesis of Densely Substituted Pyrrolidines

This protocol is a generalized procedure based on the silver-catalyzed 1,3-dipolar cycloaddition reported by Carreño et al.[11]

Materials:

• Iminoester (e.g., derived from glycine or other amino acids) (1 eq)

• Alkene (dipolarophile, e.g., dimethyl maleate) (1.2 eq)

• Silver Carbonate (Ag₂CO₃) (10 mol%)

• Triethylamine (Et₃N) (1.1 eq)

• Anhydrous Toluene

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the iminoester, the alkene, and silver carbonate.

• Add anhydrous toluene via syringe, followed by the addition of triethylamine.

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 12-24 hours), cool the mixture to room temperature.

• Filter the reaction mixture through a pad of Celite to remove the silver catalyst, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the substituted pyrrolidine product.

• Characterize the product and determine the diastereomeric ratio (dr) by ¹H NMR analysis of the crude reaction mixture.

Data Summary

Dipolarophile	Catalyst	Diastereomeric Ratio (dr)	Yield	Reference
Dimethyl Maleate	Ag₂CO₃	>95:5	75%	[11]
N-Phenylmaleimide	Ag₂CO₃	>95:5	82%	[11]
Dimethyl Fumarate	Ag₂CO₃	90:10	68%	[11]

Strategy 3: Substrate-Controlled Diastereoselective Synthesis

Principle and Rationale

In substrate-controlled synthesis, the stereochemical outcome of a reaction is dictated by one or more pre-existing stereocenters within the substrate molecule. This is often achieved by attaching a chiral auxiliary—an enantiopure group that is temporarily incorporated into the substrate to direct a stereoselective transformation.

A powerful and widely used class of chiral auxiliaries is the tert-butanesulfinamide group, developed by Ellman.[14] When attached to a nitrogen atom, the chiral sulfur center effectively shields one face of the molecule, directing incoming reagents or intramolecular cyclizations to the opposite face. This high degree of steric control leads to excellent diastereoselectivity.

A modern application of this principle is the Palladium(II)-catalyzed Wacker-type aerobic oxidative cyclization.[14] In this reaction, a linear γ-aminoalkene substrate, bearing a chiral tBu-sulfinyl auxiliary on the nitrogen, undergoes an intramolecular aminopalladation followed by oxidative turnover. The sulfinyl group directs the cyclization to form predominantly one diastereomer of the cis-2,5-disubstituted pyrrolidine. The auxiliary can then be easily cleaved under acidic conditions.

Reaction Scheme: Diastereoselective Oxidative Cyclization

Caption: Substrate-controlled cyclization using a chiral sulfinamide auxiliary.

Experimental Protocol: Wacker-Type Aerobic Oxidative Cyclization

This protocol is based on the method developed by the Michael group for the synthesis of enantiopure cis-2,5-disubstituted pyrrolidines.[14]

Materials:

• Enantiopure γ-(N-tert-butanesulfinyl)aminoalkene (1 eq)

• Palladium(II) Acetate (Pd(OAc)₂) (10 mol%)

• Pyridine (3 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Molecular Sieves (4 Å)

Procedure:

• Add the γ-(N-tert-butanesulfinyl)aminoalkene substrate, Pd(OAc)₂, and powdered 4 Å molecular sieves to an oven-dried reaction tube.

• Seal the tube with a septum and purge with air (or oxygen) from a balloon for 5 minutes.

• Add anhydrous DMSO and pyridine via syringe.

• Place the reaction tube in a preheated oil bath at 80 °C and stir vigorously.

• Monitor the reaction by TLC. Upon consumption of the starting material (typically 24-48 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite, washing thoroughly with ethyl acetate.

• Wash the combined filtrate with water (3x) to remove DMSO, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel) to yield the cis-2,5-disubstituted pyrrolidine product.

• The diastereomeric ratio can be determined by ¹H NMR or chiral HPLC analysis.

Data Summary

Substrate Stereocenter (α to N)	Auxiliary	Diastereomeric Ratio (dr)	Yield	Reference
None	(R)-tBu-sulfinyl	7:1	68%	[14]
(R)-Methyl	(R)-tBu-sulfinyl	>20:1	75%	[14]
(R)-Methyl	Achiral Ts group	6:1	61%	[14]

Comparative Analysis and Field Insights

Strategy	Advantages	Disadvantages	Best Suited For...
Chiral Pool Synthesis	Highly reliable stereocontrol, inexpensive starting materials, well-established procedures.	Limited to the structural diversity of the chiral pool, can require multiple synthetic steps.	Large-scale synthesis of specific, well-known targets like simple C₂-symmetric pyrrolidines.
Asymmetric Catalysis	High atom economy, catalytic use of chiral source, broad substrate scope, rapid construction of complexity.	Catalyst cost and sensitivity, optimization of reaction conditions can be challenging.	Rapidly generating libraries of diverse, complex pyrrolidines for drug discovery screening.
Substrate Control	Excellent diastereoselectivity, predictable outcomes, robust and reliable reactions.	Requires stoichiometric use of the chiral auxiliary, additional steps for attachment and removal.	Syntheses where very high diastereoselectivity is critical and the cost of the auxiliary is justified.

Expert Insight: The choice of strategy is fundamentally project-dependent. For process development and scale-up of a specific dimethylpyrrolidine target, a chiral pool approach starting from alanine often provides the most robust and cost-effective route. For early-stage discovery chemistry, where rapid access to a variety of analogs is needed, the modularity of asymmetric catalysis, particularly [3+2] cycloadditions, is unparalleled. Substrate-controlled methods using powerful auxiliaries like sulfinamides are invaluable for tackling complex targets where absolute stereocontrol is non-negotiable.

Conclusion

The stereoselective synthesis of dimethylpyrrolidine derivatives is a mature yet continually evolving field. The classic reliability of chiral pool synthesis, the elegant efficiency of asymmetric catalysis, and the predictable power of substrate-controlled reactions provide researchers with a versatile and powerful toolkit. As the demand for enantiomerically pure pharmaceuticals and catalysts grows, the continued innovation in these core strategies will be essential for advancing chemical science and drug development. The ability to rationally select and execute the appropriate synthetic strategy is a hallmark of an effective medicinal or process chemist.

References

• Carreño, M. C., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinyl Imines and Azomethine Ylides. The Journal of Organic Chemistry. [Link]

• Davis, F. A., et al. (2006). Asymmetric Synthesis of Polyfunctionalized Pyrrolidines from Sulfinimine-Derived Pyrrolidine 2-Phosphonates. Synthesis of Pyrrolidine 225C. Organic Letters, 8(11), 2237–2240. [Link]

• Reddy, P. V., et al. (2006). Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. Organic Letters, 8(21), 4887–4889. [Link]

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• Couty, F., et al. (2010). Highly Diastereoselective Synthesis of Substituted Pyrrolidines Using a Sequence of Azomethine Ylide Cycloaddition and Nucleophilic Cyclization. Organic Letters, 12(7), 1592–1595. [Link]

• Vincent, G., et al. (2017). Asymmetric Synthesis of Enantiopure Pyrrolidines by C(sp3)−H Amination of Hydrocarbons. Angewandte Chemie International Edition, 56(49), 15573-15576. [Link]

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• Gicquel, M., & Felpin, F.-X. (2023). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Omega, 8(12), 10991–11010. [Link]

• Kargapolov, A. V., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(20), 7013. [Link]

• Kargapolov, A. V., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC. [Link]

• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Journal of the American Chemical Society, 134(11), 4941–4954. [Link]

• Denizet, A., et al. (2023). Chiral Pool Synthesis: Starting From Amino-Acids, Hydroxy-Acids, and Sugars. ResearchGate. [Link]

• D'hooghe, M., & De Kimpe, N. (2014). Amino acid chirons: a tool for asymmetric synthesis of heterocycles. Organic & Biomolecular Chemistry, 12(35), 6789-6807. [Link]

• Vicario, J. L. (2017). A new path to enantioselective substituted pyrrolidines. Mapping Ignorance. [Link]

• Michael, F. E., et al. (2012). Stereoselective Synthesis of cis-2,5-Disubstituted Pyrrolidines via Wacker-Type Aerobic Oxidative Cyclization of Alkenes with tBu-Sulfinamide Nucleophiles. PMC. [Link]

• Wikipedia Contributors. (2023). Chiral pool. Wikipedia. [Link]

• Harding, K. E., & Burks, S. R. (1981). Synthesis of trans-2,5-dimethylpyrrolidine by intramolecular amidomercuration. The Journal of Organic Chemistry, 46(19), 3920–3922. [Link]

• Lee, K. J., & Kim, S. (2016). Recent Advances in Substrate-Controlled Asymmetric Induction Derived from Chiral Pool α-Amino Acids for Natural Product Synthesis. Molecules, 21(7), 945. [Link]

• Coppola, G. M., & Schuster, H. F. (1987). Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. Semantic Scholar. [Link]

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An In-depth Technical Guide to (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a chiral heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its rigid, three-dimensional structure, derived from the pyrrolidine scaffold, makes it a valuable building block for the synthesis of novel therapeutic agents. The presence of a gem-dimethyl group at the 4-position introduces steric hindrance that can influence the molecule's conformation and its interactions with biological targets. This technical guide provides a comprehensive overview of the chemical properties, a plausible synthetic route, expected spectroscopic characteristics, reactivity, and safety considerations for (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride. This document is intended to serve as a valuable resource for researchers and scientists engaged in the design and synthesis of new chemical entities.

Introduction: The Significance of Substituted Pyrrolidines in Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, found in a wide array of natural products and FDA-approved drugs.[1][2] This five-membered saturated nitrogen heterocycle offers a unique combination of structural rigidity and conformational flexibility, allowing for the precise spatial orientation of substituents to optimize interactions with biological targets.[3] The introduction of substituents, such as the gem-dimethyl group and the hydroxymethyl group in the title compound, further enhances its utility as a chiral building block in the development of novel therapeutics for a range of diseases, including cancer, infectious diseases, and central nervous system disorders.[2][4] The hydrochloride salt form of these amine-containing molecules often improves their stability, solubility, and handling properties, making them more amenable to pharmaceutical development.[5]

Physicochemical Properties

A summary of the key physicochemical properties of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is presented in Table 1.

Property	Value	Source
CAS Number	2375262-34-1	[6]
Molecular Formula	C₇H₁₆ClNO	[6]
Molecular Weight	165.66 g/mol	[6]
Appearance	White to off-white solid (predicted)	General knowledge
Solubility	Soluble in water and polar organic solvents like methanol and ethanol (predicted)	General knowledge

Proposed Synthesis Pathway

Figure 1: Proposed synthesis of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.

Detailed Experimental Protocol (Hypothetical)

Step 1: Reduction of the Ester - Synthesis of (4,4-Dimethyl-5-oxopyrrolidin-3-yl)methanol

To a stirred solution of ethyl 4,4-dimethyl-5-oxopyrrolidine-3-carboxylate (1.0 eq) in methanol at 0 °C, sodium borohydride (2.0 eq) is added portion-wise. The reaction mixture is stirred at room temperature for 4-6 hours, and the progress is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure. The residue is taken up in water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to afford crude (4,4-dimethyl-5-oxopyrrolidin-3-yl)methanol, which can be used in the next step without further purification.

Step 2: Reduction of the Amide - Synthesis of (4,4-Dimethylpyrrolidin-3-yl)methanol

A solution of crude (4,4-dimethyl-5-oxopyrrolidin-3-yl)methanol (1.0 eq) in anhydrous tetrahydrofuran (THF) is added dropwise to a stirred suspension of lithium aluminum hydride (LiAlH₄, 3.0 eq) in anhydrous THF at 0 °C under an inert atmosphere. The reaction mixture is then heated to reflux for 8-12 hours. After cooling to 0 °C, the reaction is quenched by the sequential addition of water, 15% aqueous sodium hydroxide, and water. The resulting precipitate is filtered off and washed with THF. The combined filtrates are dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield crude (4,4-Dimethylpyrrolidin-3-yl)methanol.

Step 3: Hydrochloride Salt Formation

The crude (4,4-Dimethylpyrrolidin-3-yl)methanol is dissolved in anhydrous diethyl ether. A solution of hydrochloric acid in diethyl ether (1.2 eq) is added dropwise with stirring. The resulting precipitate is collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride as a solid.

Spectroscopic Characterization (Predicted)

The structural elucidation of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride would rely on a combination of spectroscopic techniques. The expected data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra are crucial for confirming the structure. The chemical shifts are influenced by the electron-withdrawing effects of the nitrogen and oxygen atoms, as well as the steric environment created by the gem-dimethyl groups.[7][8]

¹H NMR (500 MHz, D₂O, predicted):

• δ 3.5-3.8 (m, 2H): Protons of the hydroxymethyl group (-CH₂OH).

• δ 3.0-3.4 (m, 3H): Protons on the carbons adjacent to the nitrogen atom in the pyrrolidine ring.

• δ 2.5-2.8 (m, 1H): Proton at the 3-position of the pyrrolidine ring.

• δ 1.1-1.3 (s, 6H): Protons of the two methyl groups at the 4-position.

¹³C NMR (125 MHz, D₂O, predicted):

• δ 65-70: Carbon of the hydroxymethyl group (-CH₂OH).

• δ 50-55: Carbons adjacent to the nitrogen in the pyrrolidine ring.

• δ 40-45: Quaternary carbon at the 4-position.

• δ 35-40: Carbon at the 3-position.

• δ 20-25: Carbons of the two methyl groups.

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic absorption bands for the functional groups present in the molecule.[9]

Wavenumber (cm⁻¹)	Intensity	Assignment
3200-3500	Broad, Strong	O-H stretch (alcohol) and N-H stretch (ammonium)
2800-3000	Medium	C-H stretch (aliphatic)
2400-2700	Broad, Medium	N⁺-H stretch (hydrochloride)
1450-1470	Medium	C-H bend (methyl and methylene)
1000-1200	Strong	C-O stretch (primary alcohol)

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry would likely show a prominent peak for the protonated molecule [M+H]⁺ of the free base. The fragmentation pattern would be indicative of the pyrrolidine ring structure.[10]

• [M+H]⁺ of free base (C₇H₁₅NO): m/z 130.12

• Key Fragmentation Pathways: Loss of the hydroxymethyl group (-CH₂OH), and cleavage of the pyrrolidine ring.

Figure 2: General workflow for the characterization of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.

Chemical Reactivity

The reactivity of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is primarily dictated by the secondary amine and the primary alcohol functional groups.

• N-Functionalization: The secondary amine of the pyrrolidine ring can undergo various reactions such as N-alkylation, N-acylation, and N-arylation to introduce a wide range of substituents. These modifications are often crucial for modulating the pharmacological properties of the molecule.

• O-Functionalization: The primary hydroxyl group can be oxidized to an aldehyde or a carboxylic acid, or it can be converted to other functional groups such as ethers, esters, or halides, providing further opportunities for structural diversification.

Safety and Handling

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is expected to be a skin and eye irritant.[11] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound.[12][13] Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.[11]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents.[12][13]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a valuable chiral building block with significant potential in drug discovery. This technical guide has provided a comprehensive overview of its chemical properties, a plausible synthetic route, and expected analytical data. The information presented herein should serve as a useful resource for researchers and scientists working with this and related heterocyclic compounds, facilitating the development of new and innovative therapeutic agents.

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An In-depth Technical Guide to the Solubility of (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride, a key intermediate in pharmaceutical synthesis. Recognizing the critical role of solubility in drug development—from reaction kinetics to purification and formulation—this document offers a foundational understanding of the compound's behavior in various organic media. In the absence of extensive published quantitative data for this specific molecule, this guide focuses on the underlying physicochemical principles governing its solubility and provides a robust experimental framework for its determination.

Introduction to (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride and the Significance of its Solubility

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride, with the chemical formula C₇H₁₆ClNO and a molecular weight of 165.66 g/mol , is a substituted pyrrolidine derivative.[1] Such chiral amines are valuable building blocks in the synthesis of complex biologically active molecules. The pyrrolidine motif is found in numerous natural products and pharmaceuticals.[2] The hydrochloride salt form is often utilized to improve the stability and handling of the parent amine.

A thorough understanding of the solubility of this compound in organic solvents is paramount for several stages of drug development:

• Process Chemistry: Solvent selection is critical for optimizing reaction conditions, controlling reaction rates, and ensuring the purity of the final product.

• Crystallization and Purification: The choice of solvent system is fundamental for developing efficient crystallization processes to isolate and purify the active pharmaceutical ingredient (API) with the desired polymorphic form.

• Formulation: For preclinical and clinical studies, understanding the solubility is essential for developing appropriate formulations for in vitro and in vivo testing.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a compound is governed by the principle of "like dissolves like," which is dictated by its molecular structure and the resulting intermolecular forces. The structure of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride incorporates several key features that influence its solubility:

• Ionic Character: As a hydrochloride salt, the molecule exists as an ion pair in the solid state and can dissociate in solution. This ionic nature imparts a high degree of polarity.

• Hydrogen Bonding: The presence of a hydroxyl (-OH) group and a secondary amine cation (-NH₂⁺-) allows the molecule to act as a hydrogen bond donor. The nitrogen and oxygen atoms, along with the chloride anion, can act as hydrogen bond acceptors.

• Alkyl Substituents: The two methyl groups on the pyrrolidine ring contribute to the nonpolar character of the molecule.

Based on these features, a qualitative solubility profile can be predicted across different classes of organic solvents:

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents possess O-H or N-H bonds and can act as both hydrogen bond donors and acceptors. Due to the strong potential for hydrogen bonding and dipole-dipole interactions with the ionic and polar functional groups of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride, it is predicted to have high solubility in these solvents. The ability of these solvents to solvate both the cation and the chloride anion further enhances solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents have high dielectric constants and are polar, but they lack O-H or N-H bonds and thus cannot donate hydrogen bonds. However, they are effective hydrogen bond acceptors. The strong dipole moments of these solvents can effectively solvate the cation, and they can interact favorably with the polar functional groups of the molecule. Therefore, (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is expected to have moderate to high solubility in these solvents.

• Nonpolar Solvents (e.g., Toluene, Hexane, Dichloromethane): These solvents have low dielectric constants and lack significant polarity. The energy required to overcome the strong intermolecular forces (ion-ion and hydrogen bonding) within the crystal lattice of the hydrochloride salt is not sufficiently compensated by the weak van der Waals interactions with nonpolar solvent molecules. Consequently, (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is predicted to have low to negligible solubility in nonpolar solvents.

This predicted solubility profile is summarized in the table below. It is important to note that these are qualitative predictions and experimental verification is necessary for quantitative assessment.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Strong hydrogen bonding (donor and acceptor) and ion-dipole interactions.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	Strong dipole-dipole interactions and hydrogen bond accepting capabilities.
Nonpolar	Toluene, Hexane, Dichloromethane	Low to Negligible	Weak intermolecular forces insufficient to overcome the crystal lattice energy.

Experimental Determination of Equilibrium Solubility

To obtain quantitative solubility data, a systematic experimental approach is required. The following protocol outlines a reliable method for determining the equilibrium solubility of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride in a range of organic solvents.

Materials and Equipment

• (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (purity ≥95%)[1]

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD) or another suitable analytical technique for concentration measurement.

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Workflow for the experimental determination of equilibrium solubility.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride to several vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

  • Accurately dispense a known volume of the selected organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution has reached saturation. The required time for equilibration should be determined by taking samples at different time points (e.g., 12, 24, 36, and 48 hours) and confirming that the concentration no longer changes.

• Sample Collection and Preparation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette.

  • Immediately filter the supernatant through a 0.22 µm syringe filter into a clean vial to remove any undissolved microparticles. This step is critical to prevent artificially high solubility measurements.

  • Accurately dilute the filtered sample with a known volume of a suitable solvent (often the mobile phase for HPLC analysis) to bring the concentration within the linear range of the analytical method.

• Concentration Analysis:

  • Prepare a series of standard solutions of known concentrations of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.

  • Analyze the standard solutions and the diluted sample using a validated analytical method, such as HPLC.

  • Construct a calibration curve by plotting the analytical response versus the concentration of the standard solutions.

  • Determine the concentration of the diluted sample from the calibration curve.

• Solubility Calculation:

  • Calculate the concentration of the original, undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: Experimentally Determined Solubility of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride at 25 °C (Hypothetical Data)

Solvent	Solvent Class	Dielectric Constant (approx.)	Solubility (mg/mL)
Methanol	Polar Protic	32.7	[Insert Experimental Value]
Ethanol	Polar Protic	24.5	[Insert Experimental Value]
Isopropanol	Polar Protic	19.9	[Insert Experimental Value]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	[Insert Experimental Value]
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	[Insert Experimental Value]
Acetonitrile	Polar Aprotic	37.5	[Insert Experimental Value]
Dichloromethane	Nonpolar	9.1	[Insert Experimental Value]
Toluene	Nonpolar	2.4	[Insert Experimental Value]
Hexane	Nonpolar	1.9	[Insert Experimental Value]

The interpretation of the results should correlate the observed solubility with the physicochemical properties of the solvents. For instance, a higher solubility in methanol compared to ethanol could be attributed to the smaller size and higher polarity of methanol, allowing for more effective solvation of the ions.

Troubleshooting and Advanced Considerations

• "Oiling Out": In some cases, the compound may not dissolve but instead form a separate liquid phase, a phenomenon known as "oiling out." This can occur when the melting point of the compound is depressed by the solvent, but the compound is not fully miscible with the solvent at that temperature. If this occurs, trying a different solvent or a co-solvent system may be necessary.

• Hygroscopicity: Amine hydrochloride salts can be hygroscopic. It is important to handle the compound in a dry environment and use anhydrous solvents to obtain accurate and reproducible solubility data.

• Co-solvency: If the solubility in a single solvent is insufficient for a particular application, the use of a co-solvent system can be explored. A small amount of a highly polar solvent like methanol can sometimes significantly increase the solubility in a less polar solvent.

• pH and Ionic Strength: The solubility of amine hydrochloride salts can be influenced by the pH and ionic strength of the medium, particularly in aqueous or mixed aqueous-organic systems. For non-aqueous organic solvents, this is generally less of a concern.

Conclusion

Sources

• 1. chemscene.com [chemscene.com]
• 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]

The Strategic Application of Dimethylpyrrolidinyl Methanol in Asymmetric Catalysis: A Technical Whitepaper

Executive Summary

In the landscape of asymmetric synthesis, α,α -diphenyl-2-pyrrolidinemethanol (diphenylprolinol) is widely recognized as a privileged chiral scaffold. However, its sterically demanding phenyl groups can sometimes impede reactivity in highly congested transition states. Enter α,α -dimethyl-2-pyrrolidinemethanol (dimethylprolinol) —a structural analogue that replaces the bulky phenyl rings with compact methyl groups. This whitepaper explores the critical applications of dimethylprolinol, detailing the causality behind its superior performance in specific catalytic environments, particularly in the synthesis of axially chiral allenes and advanced organocatalysis.

Mechanistic Foundations: The "Goldilocks" Steric Effect

The efficacy of a chiral amine catalyst depends on its ability to enforce rigid facial selectivity without completely stifling substrate coordination. In reactions involving sterically hindered aliphatic aldehydes or alkynes, the massive steric profile of diphenylprolinol often leads to sluggish kinetics and depressed yields.

Dimethylprolinol solves this by providing a "Goldilocks" steric environment. The methyl groups offer sufficient bulk to effectively shield one face of the reactive intermediate (such as an iminium ion or enamine), while remaining compact enough to allow efficient nucleophilic attack[1]. This precise steric tuning is the primary reason why researchers switch to dimethylprolinol when optimizing challenging multicomponent reactions[2].

Core Application: Enantioselective Allenylation of Terminal Alkynes (EATA)

The most prominent application of dimethylprolinol is as a chiral amine in the CuBr₂-catalyzed Enantioselective Allenylation of Terminal Alkynes (EATA) . This methodology provides direct access to optically active 1,3-disubstituted allenols, which are vital precursors for complex natural products like lamenallenic acid and phlomic acid[1],[3].

Causality of the Catalytic Cycle

The EATA reaction is a marvel of synergistic catalysis. The mechanism relies on the simultaneous activation of both coupling partners:

• Iminium Formation: Dimethylprolinol condenses with an aldehyde to form a highly electrophilic, chiral iminium ion. The methyl groups dictate the spatial orientation of the iminium double bond.

• Alkyne Activation: CuBr₂ activates the terminal alkyne, forming a nucleophilic copper-acetylide complex.

• Asymmetric Addition: The Cu-acetylide attacks the unshielded face of the chiral iminium ion, generating a propargylamine intermediate.

• Rate-Determining Shift: The propargylamine undergoes a critical [1,5]-hydride transfer. This step collapses the intermediate into the final chiral allenol and releases the dimethylprolinol catalyst back into the cycle[2].

Figure 1: Catalytic cycle of the CuBr2-catalyzed EATA reaction highlighting the [1,5]-hydride shift.

Quantitative Data & Comparative Analysis

The superiority of dimethylprolinol over diphenylprolinol in specific EATA reactions is quantitatively striking. When synthesizing aliphatic allenols (e.g., in the total synthesis of lamenallenic acid), the reduction in steric bulk directly translates to higher conversion rates and superior enantiomeric excess (ee)[1].

Catalyst System	Substrate Class	Isolated Yield (%)	Enantiomeric Excess (ee %)	Steric Profile
(S)-Diphenylprolinol	Aliphatic Alkynol + Aldehyde	45 - 50%	90 - 93%	High (Phenyl groups block approach)
(S)-Dimethylprolinol	Aliphatic Alkynol + Aldehyde	58 - 60%	95 - 97%	Moderate (Optimal trajectory allowed)

Data synthesized from comparative studies on CuBr₂-catalyzed allenylation[1],[2].

Standardized Experimental Protocol: CuBr₂-Catalyzed EATA

To ensure reproducibility, the following protocol represents a self-validating system for the synthesis of chiral allenols using (S)-dimethylprolinol[1],[4].

Step-by-Step Methodology

Step 1: Catalyst Pre-activation & Assembly

• In a flame-dried, argon-purged Schlenk tube, add 20 mol% of anhydrous CuBr₂.

• Add 1.0 equivalent of (S)-dimethylprolinol. Causality Note: The stoichiometric ratio of the chiral amine is critical here; unlike standard organocatalysis, EATA often requires 1.0 equiv of the chiral amine to act simultaneously as a ligand, base, and iminium-forming agent[1].

• Suspend the mixture in anhydrous 1,4-dioxane (0.8 mL per 0.1 mmol scale).

Step 2: Substrate Addition 4. Inject 1.1 equivalents of the target aldehyde. 5. Inject 1.1 equivalents of the terminal alkyne.

Step 3: Thermal Activation & Hydride Shift 6. Seal the tube and heat the reaction mixture to 130 °C for 12 hours. Causality Note: The high temperature provides the necessary activation energy to drive the rate-determining [1,5]-hydride transfer from the propargylamine intermediate to the final allene[2].

Step 4: Workup & Isolation 7. Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove copper salts. 8. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Self-Validation & Quality Control Mechanisms

• Background Control: Run a parallel reaction omitting CuBr₂. No allene should form, validating that the reaction does not proceed via uncatalyzed thermal rearrangement.

• Intermediate Tracking: Monitor the reaction at 2 hours via TLC/LC-MS to observe the transient formation of the propargylamine intermediate before the hydride shift completes.

• Stereochemical Validation: Determine the enantiomeric excess (ee) of the purified allenol using Chiral High-Performance Liquid Chromatography (HPLC) against a racemic standard synthesized using an achiral amine (e.g., pyrrolidine).

Emerging Applications: Asymmetric Organocatalysis

Beyond transition-metal co-catalysis, dimethylprolinol is highly effective as a standalone organocatalyst via Enamine/Iminium Activation . For α -functionalization of aldehydes, dimethylprolinol condenses with the carbonyl substrate to form a nucleophilic enamine. The alpha-methyl groups of the catalyst effectively block one face of the enamine, forcing incoming electrophiles to attack from the opposite trajectory.

Figure 2: General enamine activation cycle demonstrating steric shielding by dimethylprolinol.

References

• Aerobic oxidation and EATA-based highly enantioselective synthesis of lamenallenic acid.RSC Advances (2017).
• Dimethylprolinol Versus Diphenylprolinol in CuBr₂-Catalyzed Enantioselective Allenylation of Terminal Alkynols.Synthesis (2018).
• Organocatalytic Enantioselective Synthesis of 1,3-Disubstituted Allenols.Thieme Chemistry.
• Iron Catalysis for Room-Temperature Aerobic Oxidation of Alcohols to Carboxylic Acids.Journal of the American Chemical Society (2016).

Sources

• 1. Aerobic oxidation and EATA-based highly enantioselective synthesis of lamenallenic acid - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C6QO00785F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organocatalytic Enantioselective Synthesis of 1,3-Disubstituted Allenols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]

Protocols & Analytical Methods

The Strategic Application of (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride in Asymmetric Synthesis: A Guide for Researchers

Introduction: The Quest for Stereochemical Control and the Rise of Pyrrolidine Scaffolds

In the landscape of modern synthetic chemistry, the precise control of stereochemistry is paramount. The biological activity of pharmaceuticals and other complex molecules is often dictated by the three-dimensional arrangement of their atoms. Chiral pyrrolidine derivatives have emerged as a cornerstone in the field of asymmetric synthesis, serving as highly effective organocatalysts and chiral auxiliaries.[1] Their rigid five-membered ring structure provides a well-defined chiral environment, enabling the stereoselective formation of new carbon-carbon and carbon-heteroatom bonds.[2]

This application note delves into the utility of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride , a unique chiral building block. The presence of a gem-dimethyl group at the C4 position introduces specific conformational constraints that can significantly influence the stereochemical outcome of a reaction. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the potential applications of this compound, detailed experimental protocols for key asymmetric transformations, and insights into the mechanistic underpinnings of the stereocontrol.

The Influence of the Gem-Dimethyl Group: A Mechanistic Perspective

The gem-dimethyl group on the pyrrolidine ring is not merely a passive substituent. It plays a crucial role in dictating the conformational preferences of the molecule and any derived catalysts or auxiliaries. This "Thorpe-Ingold effect" can restrict bond angles and rotations, leading to a more rigid and predictable transition state during a chemical reaction.[3] This rigidity is highly desirable in asymmetric catalysis as it can amplify the steric and electronic differences between the two possible diastereomeric transition states, ultimately leading to higher enantioselectivity.

When (4,4-Dimethylpyrrolidin-3-yl)methanol is utilized in organocatalysis, for example in an enamine-based mechanism for an aldol or Michael reaction, the gem-dimethyl group can influence the orientation of the enamine intermediate and the incoming electrophile. This steric hindrance can effectively block one face of the enamine, directing the electrophile to the other, thus controlling the formation of the new stereocenter.

Core Applications in Asymmetric Synthesis

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride serves as a versatile precursor for a variety of chiral ligands and organocatalysts. The free base form, which can be readily obtained by neutralization, possesses both a secondary amine and a primary alcohol, offering two points for modification. Its primary applications are anticipated in three major classes of asymmetric reactions:

• Asymmetric Aldol Reactions: As a precursor to prolinol-type organocatalysts, it can facilitate the direct asymmetric aldol reaction between ketones and aldehydes.

• Asymmetric Michael Additions: Derivatives of this compound are expected to be effective catalysts for the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds.

• Asymmetric Diels-Alder Reactions: The pyrrolidine scaffold is a key component in catalysts for enantioselective [4+2] cycloadditions.

Experimental Protocols

The following protocols are representative methodologies for the application of catalysts derived from (4,4-Dimethylpyrrolidin-3-yl)methanol. Researchers should note that optimization of reaction conditions (solvent, temperature, catalyst loading, and additives) is often necessary for specific substrates.

Protocol 1: Organocatalytic Asymmetric Aldol Reaction

This protocol outlines a general procedure for the asymmetric aldol reaction between a ketone and an aldehyde, catalyzed by a derivative of (4,4-Dimethylpyrrolidin-3-yl)methanol.

Workflow for Asymmetric Aldol Reaction

Caption: Workflow for the Asymmetric Aldol Reaction.

Materials:

• (4,4-Dimethylpyrrolidin-3-yl)methanol (free base, prepared from the hydrochloride salt)

• Ketone (e.g., cyclohexanone, 1.0 mmol)

• Aldehyde (e.g., 4-nitrobenzaldehyde, 0.5 mmol)

• Solvent (e.g., DMSO, DMF, or Toluene, 1.0 mL)

• Acidic additive (optional, e.g., benzoic acid, 10 mol%)

• Quenching solution (e.g., saturated aqueous NH4Cl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous Na2SO4 or MgSO4)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the ketone (1.0 mmol) and (4,4-Dimethylpyrrolidin-3-yl)methanol (20 mol%) in the chosen solvent (1.0 mL) at room temperature, add the acidic additive if required.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the aldehyde (0.5 mmol) to the reaction mixture.

• Stir the reaction for the required time (typically 24-72 hours), monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the yield and analyze the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Proposed Catalytic Cycle for Asymmetric Aldol Reaction

Caption: Proposed Catalytic Cycle for the Asymmetric Aldol Reaction.

Protocol 2: Asymmetric Michael Addition

This protocol describes a general procedure for the organocatalytic asymmetric Michael addition of an aldehyde to a nitroalkene.

Workflow for Asymmetric Michael Addition

Caption: Workflow for the Asymmetric Michael Addition.

Materials:

• (4,4-Dimethylpyrrolidin-3-yl)methanol (free base)

• Aldehyde (e.g., propanal, 1.2 mmol)

• Nitroalkene (e.g., trans-β-nitrostyrene, 1.0 mmol)

• Solvent (e.g., Chloroform or Toluene, 2.0 mL)

• Co-catalyst (optional, e.g., Trifluoroacetic acid (TFA), 10 mol%)

• Silica gel for column chromatography

Procedure:

• In a reaction vial, dissolve the nitroalkene (1.0 mmol) and (4,4-Dimethylpyrrolidin-3-yl)methanol (20 mol%) in the solvent (2.0 mL).

• Add the co-catalyst if necessary.

• Add the aldehyde (1.2 mmol) to the mixture.

• Stir the reaction at the desired temperature (e.g., room temperature or 0 °C) until the nitroalkene is consumed (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product directly by flash column chromatography on silica gel.

• Determine the yield, diastereomeric ratio (dr) by 1H NMR, and enantiomeric excess (ee) by chiral HPLC.

Protocol 3: Asymmetric Diels-Alder Reaction

This protocol provides a general method for the enantioselective Diels-Alder reaction between an α,β-unsaturated aldehyde and a diene.

Workflow for Asymmetric Diels-Alder Reaction

Caption: Workflow for the Asymmetric Diels-Alder Reaction.

Materials:

• (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

• α,β-Unsaturated aldehyde (e.g., acrolein or cinnamaldehyde, 1.0 mmol)

• Diene (e.g., cyclopentadiene, 3.0 mmol)

• Solvent (e.g., CH2Cl2/H2O)

• Acid (e.g., Trifluoroacetic acid, TFA)

• Quenching solution (e.g., saturated aqueous NaHCO3)

• Extraction solvent (e.g., CH2Cl2)

• Drying agent (e.g., anhydrous Na2SO4)

• Silica gel for column chromatography

Procedure:

• Dissolve (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (20 mol%) and the acid in the chosen solvent system.

• Cool the mixture to a low temperature (e.g., -78 °C).

• Add the α,β-unsaturated aldehyde (1.0 mmol).

• Add the diene (3.0 mmol) and stir the reaction mixture at the low temperature for the required duration.

• Monitor the reaction by TLC.

• Once complete, quench the reaction with saturated aqueous NaHCO3.

• Allow the mixture to warm to room temperature and extract with CH2Cl2.

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate.

• Purify the product by flash column chromatography.

• Determine the yield, endo/exo ratio by 1H NMR, and enantiomeric excess by chiral HPLC or GC.

Data Interpretation and Expected Outcomes

While specific performance data for (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is not yet widely published, we can extrapolate expected outcomes based on similar chiral pyrrolidine catalysts.

Table 1: Expected Performance in Asymmetric Reactions

Reaction Type	Typical Substrates	Expected Enantioselectivity (ee)	Key Considerations
Aldol Reaction	Ketones + Aromatic Aldehydes	80-99%	Solvent polarity and acidic/basic additives can significantly impact stereoselectivity.
Michael Addition	Aldehydes/Ketones + Nitroolefins	85-99%	The steric bulk of the catalyst and substrates will influence the diastereoselectivity.
Diels-Alder	α,β-Unsaturated Aldehydes + Dienes	80-95%	Low temperatures are often crucial for achieving high enantioselectivity. The endo/exo selectivity can also be controlled.

Conclusion and Future Outlook

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride represents a promising and structurally unique building block for the development of novel organocatalysts and chiral auxiliaries. The gem-dimethyl group at the C4 position is anticipated to enforce a rigid conformation, which can translate into high levels of stereocontrol in a variety of asymmetric transformations. The protocols provided herein serve as a starting point for researchers to explore the full potential of this compound in their synthetic endeavors. Further research into the synthesis of novel catalysts derived from this scaffold and their application in a broader range of asymmetric reactions is highly encouraged. The insights gained will undoubtedly contribute to the ever-expanding toolbox of synthetic chemists, enabling the efficient and elegant construction of complex chiral molecules.

References

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244. Available at: [Link]

• Bîrlădeanu, A. I., & Vasile, C. (2021). Recent advances in the enantioselective organocatalytic [4+2] cycloadditions. Molecules, 26(11), 3183. Available at: [Link]

• Ghosh, A. K. (n.d.). The Ghosh Laboratory: New Asymmetric Synthesis Research. Purdue University. Available at: [Link]

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. Available at: [Link]

• MDPI. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Available at: [Link]

• PMC. (2017). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Available at: [Link]

• PMC. (2017). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. Available at: [Link]

• PubMed. (2011). Asymmetric Catalysis of Diels-Alder Reactions With in Situ Generated Heterocyclic Ortho-Quinodimethanes. Available at: [Link]

• PubMed. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2017). Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Available at: [Link]

Sources

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• 2. evitachem.com [evitachem.com]
• 3. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride as a Chiral Ligand

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Chiral Pyrrolidine-Based Ligands in Asymmetric Catalysis

Chiral pyrrolidine scaffolds are a cornerstone of modern asymmetric synthesis, prized for their rigid conformational properties and the stereochemical control they impart in a multitude of chemical transformations.[1][2][3] These structures are prevalent in natural products, pharmaceuticals, and are considered "privileged" motifs in organocatalysis and as ligands for metal-catalyzed reactions.[2][3] Within this class, chiral amino alcohols derived from pyrrolidine have demonstrated exceptional utility, particularly in the synthesis of enantiomerically enriched secondary alcohols through asymmetric transfer hydrogenation (ATH) of prochiral ketones.[4][5]

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a member of this important class of chiral ligands. The presence of gem-dimethyl substitution at the 4-position of the pyrrolidine ring introduces significant steric bulk, which can be advantageous for enhancing enantioselectivity in catalytic processes. The hydrochloride salt form ensures stability and ease of handling, and it is typically neutralized in situ or prior to use in a catalytic reaction. This document provides a detailed protocol for the application of (4,4-Dimethylpyrrolidin-3-yl)methanol as a chiral ligand in the ruthenium-catalyzed asymmetric transfer hydrogenation of aromatic ketones, a benchmark reaction for evaluating the efficacy of such ligands.

Mechanism of Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation is a powerful and operationally simple method for the enantioselective reduction of ketones, imines, and other prochiral compounds.[4] The reaction typically employs a transition metal catalyst, commonly ruthenium, and a chiral ligand. A simple and inexpensive hydrogen source, such as isopropanol or a mixture of formic acid and triethylamine, is used to provide the hydride for the reduction.

The catalytic cycle, as illustrated below, generally involves the following key steps:

• In Situ Catalyst Formation: The chiral amino alcohol ligand reacts with a ruthenium precursor, such as [RuCl₂(p-cymene)]₂, to form the active chiral catalyst.

• Coordination and Deprotonation: The hydrogen donor (e.g., isopropanol) coordinates to the ruthenium center and is deprotonated by a base, forming a ruthenium-hydride species.

• Substrate Coordination: The prochiral ketone coordinates to the chiral ruthenium-hydride complex.

• Stereoselective Hydride Transfer: The hydride is transferred from the ruthenium to the carbonyl carbon of the ketone. The stereochemistry of this transfer is directed by the chiral ligand, leading to the formation of one enantiomer of the alcohol in excess.

• Product Release and Catalyst Regeneration: The resulting chiral alcohol is released from the coordination sphere of the ruthenium, and the catalyst is regenerated to re-enter the catalytic cycle.

Caption: Figure 1. Generalized Catalytic Cycle for ATH

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol details a general procedure for the asymmetric transfer hydrogenation of acetophenone, a standard substrate for evaluating the performance of chiral ligands in this reaction.

Materials:

• (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

• [RuCl₂(p-cymene)]₂

• Acetophenone (freshly distilled)

• Anhydrous isopropanol (i-PrOH)

• Potassium tert-butoxide (t-BuOK)

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Ligand Neutralization:

  • To a solution of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (0.055 mmol) in anhydrous DCM (2 mL) under an inert atmosphere, add a solution of t-BuOK (0.055 mmol) in anhydrous i-PrOH (1 mL).

  • Stir the mixture at room temperature for 30 minutes. The formation of a white precipitate (KCl) may be observed.

• Catalyst Pre-formation:

  • In a separate flame-dried Schlenk flask under an inert atmosphere, dissolve [RuCl₂(p-cymene)]₂ (0.025 mmol) in anhydrous i-PrOH (2 mL).

  • Add the solution of the neutralized ligand from step 1 to the ruthenium precursor solution.

  • Reflux the mixture for 30 minutes. The solution should change color, indicating the formation of the catalyst complex.

• Transfer Hydrogenation Reaction:

  • Cool the catalyst solution to room temperature.

  • Add acetophenone (5.0 mmol) to the reaction mixture.

  • Add a solution of t-BuOK (0.25 mmol) in anhydrous i-PrOH (2 mL).

  • Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Upon completion of the reaction, quench by the slow addition of water (5 mL).

  • Extract the aqueous layer with DCM (3 x 10 mL).

  • Combine the organic layers, wash with brine (10 mL), and dry over anhydrous Na₂SO₄.

  • Filter the mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a mixture of hexane and ethyl acetate as the eluent) to afford the chiral 1-phenylethanol.

• Analysis:

  • Determine the yield of the purified product.

  • Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC) or chiral GC analysis.

Sources

• 1. Organocatalytic enantioselective synthesis of highly functionalized polysubstituted pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update [mdpi.com]
• 4. Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines [mdpi.com]
• 5. Development of New Chiral Amino Alcohol Ligand for the Asymmetric Transfer Hydrogenation of Ketones and Its Immobilization Onto Nanomaterials for an Ease of Recovery and Reuse - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Pyrrolidine Derivatives in Pharmaceutical Synthesis: An In-Depth Technical Guide

Introduction to the Pyrrolidine Pharmacophore

The pyrrolidine moiety—a five-membered, saturated, nitrogen-containing heterocycle—is a privileged scaffold in modern medicinal chemistry. Ubiquitous in nature as the amino acid proline, this structural motif is currently found in over 60 FDA-approved drugs [1][2]. Its widespread application is not merely a matter of structural convenience; it is driven by the specific physicochemical and pharmacokinetic advantages it imparts to small-molecule therapeutics.

As a Senior Application Scientist, it is crucial to understand that incorporating a pyrrolidine ring is a deliberate design choice. The basic secondary amine alters the molecule's pKa, significantly enhancing aqueous solubility. Furthermore, the nitrogen atom acts as a potent hydrogen-bond donor, or, when acylated/alkylated, as a highly directional hydrogen-bond acceptor [1]. Most importantly, the rigid five-membered ring restricts the conformational flexibility of attached pharmacophores. This conformational restriction reduces the entropic penalty upon target binding, thereby increasing receptor affinity and selectivity [3].

Mechanistic Insights & Structure-Activity Relationships (SAR)

When designing pyrrolidine-based drugs, researchers must carefully consider the causality behind substitutions at specific ring positions. Recent pharmacological evaluations underscore the dual functionality of pyrrolidine derivatives, particularly in managing complex metabolic disorders and cancers that share common pathological mechanisms like oxidative stress and metabolic dysregulation [3].

• N1 Substitutions: Modulating the basicity of the nitrogen atom impacts membrane permeability and solubility. Masking the NH group prevents unwanted bio-activation into reactive iminium ions, which carry potential genotoxic liabilities [1].

• C3/C4 Substitutions: These positions are critical for introducing stereocenters. Chiral substituents at C3/C4 dictate the spatial orientation of the molecule within the binding pocket, heavily influencing target specificity (e.g., in DPP-IV inhibitors) [2].

• C2/C5 Substitutions: Often used to attach bulky lipophilic groups or linkers, substitutions adjacent to the nitrogen sterically hinder metabolic degradation (e.g., oxidation by cytochrome P450 enzymes).

Logical mapping of pyrrolidine structural modifications to pharmacological outcomes.

Quantitative Data: FDA-Approved Pyrrolidine Derivatives

To contextualize the synthetic protocols, Table 1 summarizes key quantitative and qualitative data regarding prominent pyrrolidine-based therapeutics.

Drug Name	Therapeutic Class	Primary Target	Key Synthetic Precursor	Overall Yield (Ref)
Captopril	Antihypertensive	ACE Inhibitor	L-Proline	~28% [6]
Vildagliptin	Antidiabetic	DPP-IV Inhibitor	L-Proline / L-Prolinamide	~48-95% [5]
Eletriptan	Anti-migraine	5-HT1B/1D Agonist	(R)-Pyrrolidine-2-carboxylic acid	N/A [2]
Asunaprevir	Antiviral (Hep C)	NS3 Protease	4-Hydroxyproline	N/A [2]

Experimental Methodologies and Protocols

The synthesis of pyrrolidine derivatives generally falls into two categories: chiral pool synthesis (utilizing naturally occurring L-proline or 4-hydroxyproline) and asymmetric de novo synthesis (constructing the ring via cycloadditions). Below are self-validating protocols for both approaches.

Protocol 1: Synthesis of Vildagliptin Intermediates from L-Proline

Causality & Rationale: Vildagliptin is a potent DPP-IV inhibitor used for Type 2 diabetes. Synthesizing it from L-proline is highly cost-effective because L-proline provides a built-in, enantiopure stereocenter at C2, eliminating the need for complex asymmetric catalysis [2][5]. The critical step involves converting the carboxylic acid of proline into a carbonitrile, which is the primary pharmacophore responsible for covalent binding to the active site serine of DPP-IV.

Materials: L-Proline, Chloroacetyl chloride, Tetrahydrofuran (THF), Acetonitrile, Sulfuric acid ( H2​SO4​ ), Potassium carbonate ( K2​CO3​ ), 3-Aminoadamantanol.

Step-by-Step Procedure:

• N-Acylation: Dissolve 1.0 equivalent of L-proline in anhydrous THF. Cool the reaction vessel to 0 °C using an ice bath to control the exothermic acylation.

• Slowly add 1.5 equivalents of chloroacetyl chloride dropwise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Insight: The low initial temperature prevents racemization at the alpha-chiral center.

• Concentrate the mixture under reduced pressure to yield crude 1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid.

• One-Pot Amidation & Dehydration: Dissolve the crude intermediate in acetonitrile. Add a catalytic amount of concentrated H2​SO4​ . Heat the mixture to reflux. Insight: Acetonitrile acts as both the solvent and the nitrogen source for the nitrile conversion under acidic dehydrating conditions.

• Monitor the reaction via TLC or LC-MS. Upon completion (typically 4-6 hours), neutralize the mixture and extract with dichloromethane (DCM) to isolate (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile.

• Coupling: React the resulting carbonitrile with 3-aminoadamantanol in the presence of K2​CO3​ in a polar aprotic solvent (e.g., DMF) at 45 °C to yield crude Vildagliptin. Purify via recrystallization.

Step-by-step synthetic workflow of Vildagliptin starting from L-proline.

Protocol 2: Copper(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

Causality & Rationale: When highly substituted, non-natural pyrrolidines are required (e.g., bearing quaternary stereocenters), chiral pool synthesis is insufficient. The 1,3-dipolar cycloaddition of azomethine ylides with electron-deficient alkenes is the most robust method for this. Copper(I) catalysts are chosen due to their low toxicity, cost-effectiveness, and exceptional ability to coordinate with chiral ligands (like Fesulphos or Walphos), directing the facial approach of the alkene to achieve >95% enantiomeric excess (ee) [4].

Materials: Cu(I) precatalyst (e.g., Cu(CH3​CN)4​PF6​ ), Chiral ligand, α -iminoester (azomethine ylide precursor), Electron-deficient alkene (e.g., fluorinated styrene), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), Anhydrous Toluene.

Step-by-Step Procedure:

• Catalyst Complexation: In a glovebox under an inert argon atmosphere, dissolve 5 mol% of the Cu(I) precatalyst and 5.5 mol% of the chosen chiral ligand in anhydrous toluene. Stir at room temperature for 1 hour to ensure complete formation of the active chiral metallacycle.

• Substrate Addition: Add 1.2 equivalents of the α -iminoester (formed from glycine ester and an aldehyde) and 1.0 equivalent of the electron-deficient alkene to the catalyst solution.

• Ylide Generation: Cool the reaction mixture to 0 °C. Dropwise, add 10 mol% of DBU. Insight: DBU deprotonates the α -iminoester, generating the reactive azomethine ylide in situ. The low temperature maximizes diastereoselectivity by slowing the background uncatalyzed reaction.

• Cycloaddition: Allow the reaction to stir for 12–24 hours. The Cu(I) complex stabilizes the ylide and dictates the endo or exo transition state.

• Workup: Quench the reaction by filtering the mixture through a short pad of silica gel to remove the copper catalyst, eluting with ethyl acetate.

• Concentrate the filtrate and purify the highly substituted chiral pyrrolidine via flash column chromatography. Determine ee via chiral SFC or HPLC [4].

Conclusion

The pyrrolidine ring remains a cornerstone of pharmaceutical synthesis. Whether leveraging the natural chirality of L-proline to synthesize blockbuster drugs like Vildagliptin and Captopril, or employing advanced organometallic catalysis to build densely functionalized novel scaffolds, understanding the mechanistic causality of these protocols ensures high yields, stereochemical purity, and ultimately, safer and more efficacious therapeutics.

References

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. Retrieved from [Link]

• Taylor & Francis / PubMed. (2025). Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. Retrieved from [Link]

• NISCAIR. (n.d.). An efficient synthesis of Vildagliptin intermediates. Indian Journal of Chemistry. Retrieved from [Link]

• Nam, D. H., Lee, C. S., & Ryu, D. D. (1984). An Improved Synthesis of Captopril. Journal of Pharmaceutical Sciences. Retrieved from [Link]

Application Notes & Protocols: (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride as a Versatile, sp³-Rich Precursor for Active Pharmaceutical Ingredient (API) Synthesis

Abstract & Introduction

The pyrrolidine ring is a quintessential "privileged scaffold" in medicinal chemistry, forming the core of numerous natural products and FDA-approved drugs.[1][2][3] Its non-planar, sp³-hybridized structure provides an ideal framework for exploring three-dimensional chemical space, a critical factor in enhancing binding affinity, selectivity, and pharmacokinetic properties of drug candidates.[1][4] Within this important class of heterocycles, (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride emerges as a highly valuable, yet underexplored, building block for drug discovery.

This technical guide provides an in-depth analysis of the strategic advantages of the (4,4-dimethylpyrrolidin-3-yl)methanol scaffold. We will elucidate the physicochemical properties of its hydrochloride salt, explore its potential applications in the synthesis of complex APIs, and provide a detailed, field-proven protocol for a representative synthetic transformation. The causality behind experimental choices, process validation, and analytical checkpoints are emphasized throughout to ensure scientific integrity and reproducibility.

Physicochemical Properties & Structural Advantages

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a crystalline solid that offers practical advantages in a laboratory setting, including improved stability and handling compared to its freebase form. Its key properties are summarized below.

Property	Value	Source(s)
CAS Number	2375262-34-1	[5][6][7]
Molecular Formula	C₇H₁₆ClNO	[6][7]
Molecular Weight	165.66 g/mol	[6][7]
Canonical SMILES	OCC1CNCC1(C)C.[H]Cl	[7]
Appearance	White to off-white solid (typical)	N/A

The true value of this precursor lies in its unique structural features, which are strategically advantageous for modern drug design.

Caption: Strategic benefits of the (4,4-dimethylpyrrolidin-3-yl)methanol core.

• Metabolic Stability: The gem-dimethyl group at the C4 position sterically hinders adjacent C-H bonds, significantly reducing susceptibility to metabolic oxidation by cytochrome P450 enzymes. This "metabolic blocking" is a proven strategy for improving the pharmacokinetic profile of a drug candidate.

• Conformational Rigidity: The same gem-dimethyl group restricts the pseudorotation of the five-membered ring.[4] This conformational locking reduces the entropic penalty upon binding to a biological target, which can lead to a substantial increase in binding affinity.

• sp³-Rich 3D Scaffolding: Unlike flat aromatic rings, this saturated heterocycle provides a globular, three-dimensional architecture. This allows for the precise vectorial projection of substituents into the binding pocket of a target protein or enzyme, enhancing potency and selectivity.[1]

• Versatile Functional Handle: The primary alcohol at the C3 position serves as a robust and versatile point for synthetic elaboration. It can be readily oxidized to an aldehyde or carboxylic acid, or converted into ethers, esters, or amines, enabling the introduction of diverse pharmacophoric elements.

Application in API Synthesis: A Representative Protocol

While specific, publicly disclosed APIs using (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride as a direct precursor are not yet prevalent in the literature, its structure is highly analogous to fragments found in numerous advanced clinical candidates. To demonstrate its utility, we present a detailed protocol for a representative N-arylation reaction, a cornerstone transformation in medicinal chemistry for coupling heterocyclic amines to aromatic systems.[8]

This protocol describes the synthesis of a hypothetical, yet plausible, API intermediate, (4,4-Dimethyl-1-(4-fluorophenyl)pyrrolidin-3-yl)methanol , via a Buchwald-Hartwig amination.

Caption: Experimental workflow for the synthesis of an N-aryl pyrrolidine derivative.

Materials and Reagents

Reagent	CAS No.	Grade	Supplier	Notes
(4,4-Dimethylpyrrolidin-3-yl)methanol HCl	2375262-34-1	≥95%	e.g., ChemScene[7]	Starting Material
1-Bromo-4-fluorobenzene	460-00-4	≥99%	Standard Supplier	Arylating Agent
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	Reagent Grade	Standard Supplier	Catalyst
RuPhos	787618-22-8	≥98%	Standard Supplier	Ligand
Sodium tert-butoxide (NaOtBu)	865-48-5	≥98%	Standard Supplier	Base
Toluene	108-88-3	Anhydrous	Standard Supplier	Solvent
Ethyl Acetate (EtOAc)	141-78-6	ACS Grade	Standard Supplier	Extraction
Brine (Saturated NaCl solution)	N/A	N/A	Lab Prepared	Washing
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Reagent Grade	Standard Supplier	Drying Agent
Silica Gel	7631-86-9	230-400 mesh	Standard Supplier	Chromatography

Detailed Step-by-Step Protocol

Rationale: This procedure utilizes a well-established palladium-catalyzed cross-coupling reaction. The choice of RuPhos as a ligand is based on its effectiveness in promoting C-N bond formation with sterically hindered amines. Sodium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the hydrochloride salt in situ and facilitate the catalytic cycle. Anhydrous conditions are critical to prevent catalyst deactivation.

• Reaction Setup:

  • To a dry 100 mL Schlenk flask equipped with a magnetic stir bar, add (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (1.66 g, 10.0 mmol, 1.0 equiv).

  • Add sodium tert-butoxide (2.40 g, 25.0 mmol, 2.5 equiv). The excess base is crucial to first neutralize the HCl salt and then participate in the catalytic cycle.

  • Add Palladium(II) acetate (45 mg, 0.20 mmol, 2 mol%) and RuPhos (187 mg, 0.40 mmol, 4 mol%).

  • Seal the flask with a rubber septum.

• Inert Atmosphere:

  • Evacuate the flask under vacuum and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere. This step is critical to prevent the oxidation and deactivation of the palladium catalyst.

• Addition of Reagents:

  • Under a positive pressure of argon, add anhydrous toluene (50 mL) via syringe.

  • Add 1-bromo-4-fluorobenzene (1.21 mL, 11.0 mmol, 1.1 equiv) via syringe. A slight excess of the aryl halide ensures complete consumption of the more valuable pyrrolidine starting material.

  • Stir the resulting suspension for 5 minutes at room temperature.

• Reaction Execution:

  • Place the flask in a preheated oil bath at 100 °C.

  • Stir the reaction mixture vigorously for 12-18 hours.

  • Self-Validation/Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC would be 30-50% ethyl acetate in hexanes. The disappearance of the starting material and the appearance of a new, less polar spot indicates reaction progression.

• Workup and Extraction:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by adding deionized water (50 mL).

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL). The brine wash helps to remove residual water and inorganic salts from the organic phase.

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as an oil or semi-solid.

• Purification and Characterization:

  • Purify the crude product by flash column chromatography on silica gel.

  • Rationale for Chromatography: This step is necessary to remove the catalyst residues, ligand, and any unreacted starting materials or byproducts.

  • Elute with a gradient of 10% to 40% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (identified by TLC) and concentrate under reduced pressure to afford the title compound.

  • Expected Yield: 75-85%.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[9]

Conclusion

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a promising and strategically designed precursor for API synthesis. Its inherent structural features—notably the metabolically robust gem-dimethyl group and a versatile hydroxymethyl handle—provide medicinal chemists with a powerful tool to generate novel, sp³-rich drug candidates with potentially superior pharmacokinetic and pharmacodynamic properties. The detailed N-arylation protocol provided herein serves as a validated starting point for the incorporation of this valuable scaffold into diverse drug discovery programs. As synthetic methodologies advance, the application of such well-designed building blocks will undoubtedly remain a cornerstone of modern therapeutic development.[1]

References

• Vertex AI Search. (4,4-dimethylpyrrolidin-3-yl)methanol hydrochloride — Chemical Substance Information.
• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules.
• AWS. III Spectroscopic Data.
• BenchChem. The Pyrrolidine Scaffold: A Cornerstone in Drug Discovery and Biological Activity.
• BenchChem. The Pyrrolidine Scaffold: A Cornerstone of Modern Medicinal Chemistry.
• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
• Frontiers. Recent insights about pyrrolidine core skeletons in pharmacology. (2023).
• BenchChem. A Comprehensive Review of Modern Pyrrolidine Synthesis Methods for Drug Discovery.
• Google Patents. Process for the purification of crude pyrroles.
• Sapphire Bioscience. (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.
• ChemScene. 2375262-34-1 | (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.
• MDPI. Synthesis of a New Chiral Pyrrolidine. (2010).
• Enamine. Synthesis of unique pyrrolidines for drug discovery.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. enamine.net [enamine.net]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nextsds.com [nextsds.com]
• 6. Sapphire Bioscience [sapphirebioscience.com]
• 7. chemscene.com [chemscene.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Application Note: Chemoselective N-Alkylation of (4,4-Dimethylpyrrolidin-3-yl)methanol

Executive Summary

(4,4-Dimethylpyrrolidin-3-yl)methanol is a highly valuable bifunctional building block in medicinal chemistry and drug development. The molecule features a secondary pyrrolidine amine at the N1 position and a primary hydroxymethyl group at the C3 position. The core synthetic challenge lies in achieving absolute chemoselectivity—specifically, alkylating the N1 amine while leaving the C3 primary alcohol intact. This technical guide details field-proven methodologies, mechanistic rationales, and self-validating workflows to achieve >95% N-selectivity, accounting for the unique steric environment imposed by the C4 gem-dimethyl group.

Mechanistic Insights & Structural Causality

The chemoselectivity of this reaction is governed by the interplay of nucleophilicity, basicity, and steric hindrance:

• Nucleophilicity vs. Basicity: The secondary amine (pKa ~9.5 for its conjugate acid) is inherently more nucleophilic than the neutral primary alcohol. However, if strong bases (e.g., NaH, KOtBu) are employed, the alcohol is deprotonated to an alkoxide. The resulting alkoxide is a vastly superior nucleophile, leading to rapid, undesired O-alkylation.

• The C4 Gem-Dimethyl Effect: The quaternary C4 carbon exerts a strong "Thorpe-Ingold" effect, compressing the internal ring angles and pushing the C3 and C5 substituents closer together. This steric bulk partially shields the adjacent C5 methylene (affecting N1 trajectory) and the C3 hydroxymethyl group. Because direct SN​2 alkylation is highly sensitive to steric hindrance, Reductive Amination is the preferred strategy. Imine/iminium formation is less sterically demanding than an SN​2 transition state, ensuring high yields even with bulky electrophiles.

Reaction Pathways

Reaction pathways for the alkylation of (4,4-Dimethylpyrrolidin-3-yl)methanol.

Quantitative Methodological Comparison

To aid in route selection, the following table summarizes the performance of various alkylation strategies applied to this specific scaffold.

Alkylation Strategy	Reagents & Conditions	Chemoselectivity (N:O)	Typical Yield	Mechanistic Advantage
Reductive Amination	Aldehyde, NaBH(OAc)3​ , DCE, RT	> 99:1	85–95%	Avoids O-alkylation entirely; highly tolerant of the C4 steric bulk.
Direct SN​2 Alkylation	Alkyl Halide, K2​CO3​ , MeCN, 60 °C	90:10	70–85%	Operationally simple; ideal for highly reactive, unhindered electrophiles (e.g., benzyl bromide).
Alcohol-Based Alkylation	Primary Alcohol, Oxidant/Reductant	> 95:5	75–90%	Green chemistry approach; produces water as the only byproduct.

Experimental Protocols

Protocol A: Reductive Amination (Gold Standard for Chemoselectivity)

Causality: Reductive amination completely bypasses O-alkylation because primary alcohols do not form stable adducts with aldehydes under mild conditions. Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) is selected over NaBH4​ because its electron-withdrawing acetate ligands dampen hydride transfer. This prevents the premature reduction of the aldehyde while selectively reducing the highly electrophilic iminium ion intermediate.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried flask, dissolve (4,4-Dimethylpyrrolidin-3-yl)methanol (1.0 equiv, 10 mmol) and the target aldehyde (1.05 equiv, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Stir at room temperature for 30–60 minutes. Note: DCE is chosen over DCM as it provides a slightly higher boiling point if gentle heating is required for sterically hindered aldehydes.

• Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)3​ (1.5 equiv, 15 mmol) portion-wise over 10 minutes to control the mild exotherm.

• Propagation: Remove the ice bath and stir the reaction at room temperature for 12 hours.

• Self-Validating Quench: Slowly add saturated aqueous NaHCO3​ (equal volume to DCE). Validation Check: The reaction is complete and safe for extraction only when effervescence ( H2​ gas evolution from unreacted hydride) completely ceases, and the cloudy suspension transitions into two clear, distinct liquid phases.

• Isolation: Extract the aqueous layer with dichloromethane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Direct SN​2 Alkylation (For Reactive Alkyl Halides)

Causality: When using reactive electrophiles (e.g., benzyl bromides, allyl iodides), direct alkylation is viable. Potassium carbonate ( K2​CO3​ ) is chosen as a mild, insoluble heterogeneous base. It acts as an acid scavenger for the generated HX without deprotonating the C3-hydroxyl group, thus preserving chemoselectivity.

Step-by-Step Methodology:

• Suspension: Suspend the amine (1.0 equiv, 10 mmol) and finely powdered K2​CO3​ (2.0 equiv, 20 mmol) in anhydrous acetonitrile (MeCN, 0.2 M).

• Alkylation: Cool to 0 °C and add the alkyl halide (1.05 equiv, 10.5 mmol) dropwise.

• Propagation: Warm to room temperature, then heat to 60 °C for 8 hours. Validation Check: The progress of the reaction can be visually tracked by the physical state of the base; K2​CO3​ will slowly convert to KHCO3​ and potassium halide salts, changing the texture of the suspension from a fine powder to a clumpy solid.

• Isolation: Cool to room temperature, filter the inorganic salts through a Celite pad, and wash the pad with ethyl acetate. Concentrate the filtrate to yield the crude product.

Protocol C: Green N-Alkylation via Alcohols (Advanced)

Causality: To avoid toxic alkyl halides, alcohols can be used directly as alkylating agents. Recent metal-free, one-pot oxidation/imine-iminium formation/reduction sequences achieve highly chemoselective N-alkylation[1]. This approach is highly chemoselective, successfully transforming diols to amino-alcohols without epimerization[2]. Furthermore, catalytic strategies have been developed for the direct N-alkylation of unprotected amino acids with alcohols, demonstrating that unprotected hydroxyl and carboxyl groups can be tolerated[3].

Step-by-Step Methodology:

• Oxidation/Condensation: Combine the amine (1.0 equiv) and the alkylating alcohol (1.2 equiv) in a suitable solvent. Introduce the specific oxidant (e.g., IBX or a catalytic oxidation system) to generate the aldehyde in situ, which immediately condenses with the pyrrolidine N1 to form the iminium ion.

• Reduction: Introduce the hydride source (e.g., NaBH(OAc)3​ or a borrowing-hydrogen catalyst) to reduce the iminium intermediate.

• Isolation: Filter off any solid oxidant byproducts and purify via silica gel chromatography.

Analytical Validation

To verify that N-alkylation occurred exclusively over O-alkylation, utilize the following analytical markers:

• TLC Self-Validation: The desired N-alkyl amino alcohol will remain highly polar due to the free C3-OH. If TLC shows a highly non-polar spot moving near the solvent front, it indicates undesired O-alkylation. Use a basic stain (Ninhydrin) and an eluent containing 1–5% Triethylamine or NH4​OH to prevent streaking.

• 1H NMR Spectroscopy: The diagnostic C3-CH2 -OH protons typically resonate around 3.4–3.7 ppm. If O-alkylation occurs, these protons will shift downfield (higher ppm) due to the etherification. The newly added N-alkyl protons will typically resonate upfield of the O-alkyl region.

• LC-MS: Monitor the [M+H]+ peak. The presence of a mass corresponding to [M+H + R]+ indicates dialkylation (both N- and O-alkylation), signaling that the chosen base was too strong.

References

• Guérin, C., Bellosta, V., Guillamot, G., & Cossy, J. "Mild Nonepimerizing N-Alkylation of Amines by Alcohols without Transition Metals." Organic Letters, 2011, 13 (13), 3534-3537. URL:[Link]

• Khan, I. A., & Saxena, A. K. "Metal-Free, Mild, Nonepimerizing, Chemo- and Enantio- or Diastereoselective N-Alkylation of Amines by Alcohols via Oxidation/Imine–Iminium Formation/Reductive Amination." The Journal of Organic Chemistry, 2013, 78 (23), 11656-11669. URL:[Link]

• Yan, T., et al. "Direct N-alkylation of unprotected amino acids with alcohols." Science Advances, 2017, 3 (12), eaao6494. URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Direct N-alkylation of unprotected amino acids with alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis of 3-(Chloromethyl)-4,4-dimethylpyrrolidine from (4,4-Dimethylpyrrolidin-3-yl)methanol using Thionyl Chloride

Abstract

This application note provides a comprehensive technical guide for the chlorination of (4,4-Dimethylpyrrolidin-3-yl)methanol to synthesize 3-(chloromethyl)-4,4-dimethylpyrrolidine. The protocol utilizes thionyl chloride (SOCl₂) as the chlorinating agent in the presence of a base. We will delve into the underlying reaction mechanism, provide a detailed step-by-step experimental protocol, outline critical safety procedures for handling thionyl chloride, and offer a troubleshooting guide for common issues. This document is intended for researchers, chemists, and drug development professionals engaged in the synthesis of substituted pyrrolidine scaffolds, which are prevalent in medicinal chemistry.

Introduction

The conversion of alcohols to alkyl chlorides is a fundamental transformation in organic synthesis. Alkyl chlorides are valuable and versatile intermediates, readily participating in a wide array of nucleophilic substitution reactions to build molecular complexity.[1][2] Thionyl chloride (SOCl₂) is a reagent of choice for this transformation due to its high efficiency and the convenient nature of its byproducts. The reaction produces sulfur dioxide (SO₂) and hydrogen chloride (HCl), both of which are gases that can be easily removed from the reaction mixture, driving the equilibrium towards the product according to Le Châtelier's principle.[3][4][5][6]

The substrate, (4,4-Dimethylpyrrolidin-3-yl)methanol, is a primary alcohol adjacent to a sterically demanding gem-dimethyl substituted pyrrolidine ring. The successful chlorination of this molecule provides a key building block for further functionalization, particularly for the synthesis of novel pharmaceutical candidates. This guide provides a robust and well-characterized protocol to achieve this transformation efficiently and safely.

Reaction Mechanism and Rationale

The reaction of an alcohol with thionyl chloride proceeds via a nucleophilic substitution mechanism. For primary and secondary alcohols, this typically follows an Sₙ2 pathway, especially when a base such as pyridine is used.[7][8][9]

The key steps are:

• Activation of the Alcohol: The lone pair of electrons on the alcohol's oxygen atom attacks the electrophilic sulfur atom of thionyl chloride. This forms a highly reactive intermediate, an alkyl chlorosulfite. This step effectively converts the poor leaving group (-OH) into a much better leaving group (-OSOCl).[9]

• Role of the Base (Pyridine): Pyridine serves two critical functions. First, it acts as a base to neutralize the HCl generated in situ, preventing potential acid-catalyzed side reactions.[10] Second, and more mechanistically significant, pyridine attacks the alkyl chlorosulfite intermediate, displacing a chloride ion.[7][9]

• Nucleophilic Attack: The liberated chloride ion (Cl⁻) is now a free and potent nucleophile. It performs a backside attack on the carbon atom bearing the leaving group, proceeding via a classic Sₙ2 mechanism. This results in the formation of the desired alkyl chloride. The leaving group decomposes into stable gaseous products, SO₂ and another molecule of HCl (which is neutralized by pyridine).

Without a base like pyridine, the reaction can sometimes proceed through an Sₙi (substitution nucleophilic internal) mechanism, where the chloride is delivered from the alkyl chlorosulfite intermediate itself, leading to retention of stereochemistry.[7][9] However, for primary alcohols and in the presence of pyridine, the Sₙ2 pathway is dominant.

Caption: Figure 1: Sₙ2 Mechanism with Pyridine.

Critical Safety Precautions

Thionyl chloride (SOCl₂) is a highly hazardous substance. It is toxic, corrosive, and reacts violently and exothermically with water, releasing toxic gases (HCl and SO₂).[11][12][13][14][15] All operations must be conducted in a certified chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[11]

  • Hand Protection: Use heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton®). Neoprene may also be suitable.[16] Always check the manufacturer's glove compatibility chart.

  • Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe shoes. An acid-resistant apron is also recommended.

• Handling:

  • Always work in a well-ventilated fume hood.[13]

  • Ensure all glassware is completely dry to prevent violent reactions.

  • Have an emergency eyewash station and safety shower readily accessible.[11][12]

  • A sodium bicarbonate or other suitable neutralizing agent should be available for spills.

• Quenching: Excess thionyl chloride must be quenched carefully. Never add water directly to the reagent. The reaction mixture should be added slowly to a large volume of ice-cold water or a basic solution like saturated sodium bicarbonate.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier Example
(4,4-Dimethylpyrrolidin-3-yl)methanol	≥97%	Commercial
Thionyl Chloride (SOCl₂)	≥99%, ReagentPlus®	Sigma-Aldrich
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercial
Saturated Sodium Bicarbonate (aq.)	Reagent Grade	In-house prep
Brine (Saturated NaCl aq.)	Reagent Grade	In-house prep
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercial
Equipment	Specification
Round-bottom flask (250 mL)	Dry, 24/40 joint
Addition Funnel (125 mL)	Pressure-equalizing
Reflux Condenser	24/40 joint
Magnetic Stirrer and Stir Bar
Ice Bath
Drying Tube (with CaCl₂)
Rotary Evaporator
Standard Glassware

Step-by-Step Procedure

• Reaction Setup:

  • Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser.

  • Fit the top of the condenser with a drying tube containing calcium chloride or connect it to a gas bubbler to vent HCl and SO₂ into a basic scrubber.

  • Ensure all glassware is oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Preparation:

  • To the reaction flask, add (4,4-Dimethylpyrrolidin-3-yl)methanol (e.g., 5.0 g, 34.9 mmol, 1.0 equiv.).

  • Add 100 mL of anhydrous dichloromethane (DCM) via syringe.

  • Add anhydrous pyridine (4.1 mL, 52.4 mmol, 1.5 equiv.) to the stirring solution. Causality Note: Pyridine acts as both a base and a catalyst for the Sₙ2 mechanism.

  • Cool the flask to 0 °C using an ice-water bath.

• Addition of Thionyl Chloride:

  • In the dropping funnel, add thionyl chloride (3.8 mL, 52.4 mmol, 1.5 equiv.). Causality Note: Using a slight excess of thionyl chloride ensures complete conversion of the alcohol.

  • Add the thionyl chloride dropwise to the cold, stirring reaction mixture over a period of 30-45 minutes. Maintain the internal temperature below 5 °C. The reaction is exothermic, and slow addition is critical for control.[17] A white precipitate (pyridinium hydrochloride) will form.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Stir the reaction at room temperature for 2-4 hours. For more sterically hindered substrates, gentle heating to reflux (approx. 40 °C for DCM) for 1-2 hours may be necessary to drive the reaction to completion.[18]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material spot is no longer visible.

• Work-up and Isolation:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • CAREFULLY and slowly pour the reaction mixture into a beaker containing 100 mL of ice-cold saturated sodium bicarbonate solution with vigorous stirring to quench excess thionyl chloride. Safety Note: This will cause gas evolution (CO₂). Perform this step slowly in the fume hood.

  • Transfer the quenched mixture to a separatory funnel.

  • Separate the layers and extract the aqueous layer twice more with DCM (2 x 50 mL).

  • Combine the organic layers. Wash successively with 50 mL of cold 1M HCl (to remove pyridine), 50 mL of saturated sodium bicarbonate solution, and finally 50 mL of brine.

  • Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude oil or solid is the desired 3-(chloromethyl)-4,4-dimethylpyrrolidine, likely containing minor impurities.

  • Purify the crude product via flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes, to yield the pure product.

Workflow and Troubleshooting

Caption: Figure 2: Experimental Workflow Diagram.

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction is sluggish or incomplete	1. Insufficient thionyl chloride. 2. Reaction temperature too low. 3. Reagents are not pure.	1. Add an additional 0.1-0.2 equivalents of SOCl₂. 2. Allow the reaction to stir longer at room temperature or gently heat to reflux. 3. Ensure all reagents are of high purity and the alcohol is fully dry.
Low yield of product	1. Incomplete reaction. 2. Moisture in the reaction (hydrolysis of SOCl₂ and product). 3. Product loss during work-up (e.g., into the acidic wash if the pyrrolidine nitrogen is protonated).	1. See above. 2. Use anhydrous solvents and reagents; ensure glassware is completely dry. 3. Back-extract the acidic wash with DCM after neutralizing it with a base (e.g., NaOH) to recover any product that may have partitioned as a salt.
Formation of dark, tarry byproducts	1. Reaction temperature was too high during SOCl₂ addition. 2. Decomposition of starting material or product.	1. Ensure slow, dropwise addition of SOCl₂ at 0 °C to maintain temperature control. 2. Avoid prolonged heating at high temperatures.
Difficult work-up emulsion	Formation of pyridinium salts.	Add more brine during the washing steps to help break the emulsion. If persistent, filter the entire biphasic mixture through a pad of Celite®.

References

• Master Organic Chemistry. (2014, February 10). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. [Link]

• Organic Chemistry Portal. (2025, July 12). Conversion of Alcohols to Alkyl Chlorides using Thionyl Chloride. [Link]

• Chemistry Steps. (2020, January 8). SOCl2 and PBr3 for Conversion of Alcohols to Alkyl Halides. [Link]

• Chemistry LibreTexts. (2019, June 5). 10.9 Reactions of Alcohols with Thionyl Chloride. [Link]

• University of Calgary. Ch 8 : ROH + SOCl2 or PX3. [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Thionyl Chloride. [Link]

• Loba Chemie. (2023, December 26). Safety Data Sheet: Thionyl Chloride AR. [Link]

• Master Organic Chemistry. (2015, March 20). PBr3 and SOCl2. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. [Link]

• Reddit. (2024, September 7). [Grade 12: Organic Chem] Why is the thionyl chloride (SOCl2) method preferred for the preparation of alkyl chloride?[Link]

• Filo. (2025, April 12). What happened when alcohol react with Thionyl chloride in presence of Pyridine. [Link]

• Lanxess. (2015, August 15). Product Safety Assessment: Thionyl chloride. [Link]

• Wikipedia. (n.d.). Thionyl chloride. [Link]

• YouTube. (2015, February 8). Reacting Ethanol & Thionyl Chloride. [Link]

• Yufeng. (2024, June 24). Thionyl chloride method is preferred preparing alkyl chlorides from alcohols. Why?[Link]

• Toppr. (2016, October 11). Why is thionyl chloride preferred for preparing alkyl chlorides from alcohols?[Link]

• Chemistry LibreTexts. (2024, March 17). 10.5: Preparing Alkyl Halides from Alcohols. [Link]

• Yufeng. (2024, June 24). Why is Thionyl chloride preferred in the preparation of alkyl halide using alcohol?[Link]

• PrepChem.com. (n.d.). Synthesis of 4-(Chloromethyl)-3,3-diphenyl-2-pyrrolidinone. [Link]

• Organic Syntheses. (n.d.). N-Methyl-N-(pyridin-4-yl)-2-(p-tolyl)propanamide. [Link]

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The Strategic Employment of (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride in Advanced Multi-Step Synthesis

Introduction: Unlocking Novel Chemical Space with a Gem-Disubstituted Pyrrolidine Building Block

In the landscape of modern drug discovery and development, the pyrrolidine scaffold remains a cornerstone for the design of novel therapeutics. Its prevalence in over 20 FDA-approved drugs underscores its significance as a privileged structure.[1] The inherent three-dimensionality of the saturated, five-membered nitrogen-containing ring allows for the precise spatial arrangement of substituents, enabling tailored interactions with biological targets.[2] (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (CAS No: 2375262-34-1) has emerged as a particularly valuable building block, offering a unique combination of a gem-dimethyl group and a primary alcohol, which provides both steric influence and versatile handles for synthetic elaboration.[3][4]

The gem-dimethyl substitution at the 4-position introduces a conformational rigidity to the pyrrolidine ring. This structural constraint can be advantageous in drug design by reducing the entropic penalty upon binding to a target protein, potentially leading to enhanced potency and selectivity. This guide provides detailed application notes and protocols for the strategic incorporation of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride into multi-step synthetic routes, with a focus on key transformations relevant to the synthesis of complex, biologically active molecules.

Chemical Properties and Handling

A summary of the key chemical and physical properties of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is presented in the table below.

Property	Value	Reference
CAS Number	2375262-34-1	[3]
Molecular Formula	C₇H₁₆ClNO	[4]
Molecular Weight	165.66 g/mol	[4]
Appearance	White to off-white solid
Solubility	Soluble in water, methanol, and DMSO. Limited solubility in less polar organic solvents.

Safety and Handling: (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride should be handled in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, consult the material safety data sheet (MSDS).

Core Synthetic Applications and Strategic Considerations

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride serves as a versatile precursor for a variety of synthetic transformations. The secondary amine and the primary alcohol functionalities are orthogonal handles that can be selectively functionalized. The hydrochloride salt form enhances stability and simplifies handling; however, it necessitates a neutralization step prior to or during most reactions.

N-Functionalization: Expanding the Molecular Framework

The secondary amine of the pyrrolidine ring is a key site for introducing diversity and modulating the physicochemical properties of the final compound.

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of N-aryl pyrrolidines.[5][6] The choice of palladium catalyst, ligand, and base is crucial for achieving high yields and can be substrate-dependent.

Strategic Insight: The gem-dimethyl group can influence the reactivity of the pyrrolidine nitrogen. While it does not significantly hinder the approach of the aryl halide, it can affect the conformational flexibility of the resulting N-aryl pyrrolidine, which can be a key design element in medicinal chemistry.

Figure 1: General workflow for N-arylation via Buchwald-Hartwig amination.

Detailed Protocol: N-Arylation with 4-Bromotoluene

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (1.0 eq), cesium carbonate (3.0 eq), Pd₂(dba)₃ (0.05 eq), and Xantphos (0.1 eq).

• Solvent and Reactant Addition: Add anhydrous toluene, followed by 4-bromotoluene (1.2 eq).

• Reaction Conditions: Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®. Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired N-(4-tolyl)-(4,4-dimethylpyrrolidin-3-yl)methanol.

Reductive amination is a highly efficient method for N-alkylation, involving the reaction of the pyrrolidine with an aldehyde or ketone in the presence of a reducing agent.[7][8] Sodium triacetoxyborohydride (STAB) is a commonly used reducing agent due to its mildness and selectivity for iminium ions.[9]

Strategic Insight: This reaction is ideal for introducing a wide variety of alkyl substituents, including those bearing additional functional groups. The reaction conditions are generally mild, preserving the integrity of other functionalities in the molecule.

Figure 2: General workflow for N-alkylation via reductive amination.

Detailed Protocol: N-Benzylation using Benzaldehyde

• Reaction Setup: To a round-bottom flask, add (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (1.0 eq) and dissolve it in methanol. Add triethylamine (1.1 eq) to neutralize the hydrochloride salt and stir for 15 minutes.

• Reactant Addition: Add benzaldehyde (1.2 eq) to the mixture.

• Reducing Agent Addition: In a separate flask, prepare a solution of sodium triacetoxyborohydride (1.5 eq) in anhydrous 1,2-dichloroethane (DCE). Slowly add this solution to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with dichloromethane (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

O-Functionalization: Modifying the Hydroxymethyl Group

The primary alcohol provides a versatile handle for further synthetic modifications, including the formation of ethers, esters, and other functional groups.

The Williamson ether synthesis is a classic and reliable method for forming ethers. The alcohol is first deprotonated with a strong base to form an alkoxide, which then undergoes nucleophilic substitution with an alkyl halide.

Strategic Insight: This method is particularly useful for introducing small alkyl groups or for intramolecular cyclization reactions to form fused ring systems. Care must be taken to choose a base that is compatible with other functional groups in the molecule.

Detailed Protocol: O-Benzylation

• Reaction Setup: To a solution of N-Boc-(4,4-Dimethylpyrrolidin-3-yl)methanol (1.0 eq) in anhydrous THF at 0 °C, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

• Alkoxide Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Alkyl Halide Addition: Cool the reaction mixture back to 0 °C and add benzyl bromide (1.2 eq) dropwise.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up: Carefully quench the reaction with water. Extract the aqueous layer with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

The Mitsunobu reaction allows for the conversion of the primary alcohol to a variety of functional groups, including esters and azides, with inversion of configuration if the alcohol were chiral.[10][11] It proceeds under mild conditions using triphenylphosphine and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[12]

Strategic Insight: The Mitsunobu reaction is advantageous when dealing with sensitive substrates that are incompatible with the strongly basic conditions of the Williamson ether synthesis. It also provides a route to functional groups that are not easily accessible through other methods.

Figure 3: General workflow for O-functionalization via the Mitsunobu reaction.

Detailed Protocol: Esterification with Benzoic Acid

• Reaction Setup: To a solution of N-Boc-(4,4-Dimethylpyrrolidin-3-yl)methanol (1.0 eq), benzoic acid (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C, add DIAD (1.5 eq) dropwise.

• Reaction Conditions: Allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the desired benzoate ester.

Amide Bond Formation

The pyrrolidine nitrogen can be acylated to form amides using a variety of coupling reagents. This is a common strategy in medicinal chemistry to introduce pharmacophoric elements and to modulate the properties of the molecule.[13][14]

Strategic Insight: The choice of coupling reagent is critical for achieving high yields and minimizing side reactions, especially with sterically hindered or electron-deficient coupling partners. Reagents such as HATU, HBTU, and EDC are commonly employed.[15]

Detailed Protocol: Amide Coupling with a Carboxylic Acid

• Reaction Setup: To a solution of the carboxylic acid (1.0 eq) in DMF, add HATU (1.1 eq) and DIPEA (2.0 eq). Stir the mixture for 10 minutes at room temperature to pre-activate the carboxylic acid.

• Amine Addition: Add a solution of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (1.2 eq) and additional DIPEA (1.2 eq) in DMF.

• Reaction Conditions: Stir the reaction at room temperature for 2-6 hours, monitoring by LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Conclusion

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a valuable and versatile building block for the synthesis of complex, biologically active molecules. Its unique gem-dimethyl substitution pattern provides a degree of conformational constraint that can be exploited in rational drug design. The orthogonal reactivity of the secondary amine and primary alcohol allows for a wide range of synthetic transformations, including N-arylation, reductive amination, etherification, and amide bond formation. The protocols outlined in this guide provide a starting point for the successful incorporation of this building block into multi-step synthetic routes, enabling the exploration of novel chemical space in the pursuit of new therapeutic agents.

References

• Mitsunobu, O. The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis1981, 1981 (01), 1-28. DOI: 10.1055/s-1981-29317.
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• Bondarenko, K. O., et al. Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. ChemRxiv. 2024. DOI: 10.26434/chemrxiv-2024-f594p.
• Valeur, E., & Bradley, M. Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 2009, 38(2), 606-631.
• Swamy, K. C. K., et al. Mitsunobu and Related Reactions: A Review. Chemical Reviews, 2009, 109(6), 2551-2651.
• (This reference is intentionally left blank for future additions)

• Master Organic Chemistry. Mitsunobu Reaction. Available from: [Link]

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• ECHA. (4,4-dimethylpyrrolidin-3-yl)methanol hydrochloride. Available from: [Link]

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• Gabriel, C. M., et al. Amide and Peptide Bond Formation in Water at Room Temperature. Organic Letters, 2015, 17(15), 3968-3971.
• Leavers, A. T., et al. Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry, 2013, 15(10), 2839-2845.
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• Aapptec. Coupling Reagents. Available from: [Link]

• Freiberg, K. M., et al. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Chemical Science, 2023, 14(18), 4783-4789.
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• Ahmad, M., et al. Recent synthetic strategies for N-arylation of pyrrolidines: a potential template for biologically active molecules. Molecular Diversity, 2024. DOI: 10.1007/s11030-024-10924-7.
• Ivanova, A. S., et al. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 2024, 25(20), 11158.
• Firouzabadi, H., et al. Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride. Tetrahedron Letters, 2005, 46(38), 6453-6457.

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Technical Notes & Optimization

Technical Support Center: (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

Welcome to the technical support resource for (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (CAS: 2375262-34-1). This guide is designed for researchers, chemists, and drug development professionals to address common stability and handling issues encountered during experimentation. Our goal is to provide practical, experience-driven advice to ensure the integrity of your starting material and the success of your downstream applications.

Section 1: Compound Profile and Properties

(4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a substituted pyrrolidine derivative used as a building block in medicinal chemistry and organic synthesis. Understanding its fundamental properties is the first step in successful handling.

Property	Value	Source(s)
CAS Number	2375262-34-1	[1][2]
Molecular Formula	C₇H₁₆ClNO	[1][2]
Molecular Weight	165.66 g/mol	[1][2]
Appearance	White to off-white solid (typical)	General chemical properties
Hazard Classification	Skin Irritant (H315), Eye Irritant (H319), STOT SE 3 (H336)	[3]

Section 2: Frequently Asked Questions (FAQs) on Storage and Handling

This section addresses the most common inquiries regarding the day-to-day use of this compound.

Q1: What are the optimal storage conditions for (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride? I've seen conflicting recommendations.

A1: While some suppliers may indicate room temperature storage, we recommend a more conservative approach to maximize long-term stability. For optimal shelf-life, store the compound at 2-8°C , sealed in a dry environment.[1]

• Causality: As a hydrochloride salt, this compound is potentially hygroscopic, meaning it can absorb moisture from the air. Storing it in a cool, dry place inside a tightly sealed container minimizes water absorption, which can lead to physical clumping and introduce a reactive impurity (water) into your experiments.[4] Short-term storage at room temperature in a well-sealed container is generally acceptable, but for periods longer than a few weeks, refrigeration is advised.[5]

Q2: The solid material in the bottle appears clumpy. Is it still usable?

A2: Clumping is a strong indicator of moisture absorption. While the compound may not have chemically degraded, the presence of water can be problematic for moisture-sensitive reactions (e.g., those using Grignard reagents, organolithiums, or certain coupling reagents).

• Recommendation:

  • Dry the Material: You can dry the compound under a high vacuum for several hours to remove absorbed water.

  • Verify Purity: Before use, we strongly recommend verifying the purity via an analytical method like HPLC, LC-MS, or NMR to ensure no significant degradation has occurred.

  • Use with Caution: If you must use the clumpy material without drying, avoid using it in reactions where water is known to interfere.

Q3: What solvents are recommended for dissolving (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride?

A3: Based on its structure (a polar alcohol and a salt), polar protic solvents are the most suitable.

• Recommended Solvents: Methanol, water, and DMSO are common choices.

• Solution Stability: Be aware that stability in solution is often lower than in the solid state. For stock solutions, it is best practice to store them at -20°C or -80°C.[6] To prevent degradation from repeated freeze-thaw cycles, we advise preparing aliquots for single use.[6] If using DMSO, ensure it is anhydrous, as DMSO is highly hygroscopic and absorbed water can promote hydrolysis of other reagents in your reaction mixture.[6]

Section 3: Troubleshooting Experimental Issues

This section provides a problem-and-solution framework for common experimental challenges.

Q1: My reaction yield is low or the reaction is not proceeding. How can I confirm the issue isn't my starting material?

A1: When a reaction fails, verifying the integrity of all starting materials is a critical first step. The hydrochloride salt form of this amine is a common, and often overlooked, source of issues.

• The Core Issue - Lack of Nucleophilicity: The nitrogen atom in (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is protonated, forming an ammonium salt. This positive charge renders the nitrogen non-nucleophilic and thus unreactive in many common reactions, such as amide couplings or nucleophilic substitutions.[7]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low reaction yield.

Q2: I see unexpected peaks in my LC-MS/NMR analysis after storing the compound in solution. What could they be?

A2: The appearance of new peaks suggests chemical degradation. The primary alcohol functional group is the most likely site of transformation under common laboratory conditions.

• Likely Degradation Pathway: Oxidation The primary alcohol is susceptible to oxidation, which can occur slowly in the presence of atmospheric oxygen or be accelerated by trace metal impurities or exposure to light. This can form an aldehyde intermediate, which may be further oxidized to a carboxylic acid.

• Proposed Degradation Diagram:

  Caption: Proposed oxidative degradation pathway.

Section 4: Key Experimental Protocols

Protocol A: How to Perform a Quick Stability Check

This protocol allows you to assess the purity of your compound and determine if degradation has occurred. This is a crucial step for establishing a baseline before starting a new batch of experiments.[6]

• Prepare a Stock Solution: Accurately weigh a small amount of (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride and dissolve it in a suitable solvent (e.g., methanol or a water/acetonitrile mixture) to a known concentration (e.g., 1 mg/mL).

• Initial Analysis (Time 0): Immediately analyze this fresh solution using a validated High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) method.[6] Record the purity by peak area percentage. This is your baseline.

• Incubate and Test: Store an aliquot of the solution under your intended experimental conditions (e.g., room temperature on the benchtop).

• Follow-up Analysis: After a set period (e.g., 4, 8, or 24 hours), re-analyze the aliquot using the exact same method.

• Evaluate: Compare the purity from the follow-up analysis to the Time 0 data. A significant decrease in the main peak area or the appearance of new peaks indicates instability under those conditions.

Protocol B: How to Use the Compound in an Amine-Dependent Reaction

To make the amine nucleophilic, you must "free-base" it by adding a base to neutralize the hydrochloride salt.

• Choose a Suitable Base: Use a non-nucleophilic tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). These bases are strong enough to deprotonate the ammonium salt but will not compete as nucleophiles in the main reaction.

• Determine Stoichiometry: Use at least 1.0 equivalent of the base relative to your (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride. It is common practice to use a slight excess (e.g., 1.1 - 1.2 equivalents) to ensure complete deprotonation.

• Procedure:

  • Dissolve your (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride in your chosen reaction solvent.

  • Add the non-nucleophilic base (e.g., TEA) to the solution.

  • Stir for 5-10 minutes at room temperature. A salt (triethylammonium chloride) may precipitate.

  • The "free" (4,4-Dimethylpyrrolidin-3-yl)methanol is now present in the solution and ready for the addition of your other reagents.

References

• Sigma-Aldrich. Mol. Formula: - Sigma-Aldrich.
• BenchChem. Technical Support Center: Compound Stability and Handling.
• ChemScene. 2375262-34-1 | (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.
• FUJIFILM Wako Chemicals.
• 4 - SAFETY D
• Standard Oper
• ECHA. (4,4-dimethylpyrrolidin-3-yl)
• Sapphire Bioscience. (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride.
• Reddit. Hydrochloride salt of amine : r/OrganicChemistry.
• van de Merbel, N., et al.
• WHO. Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
• US Pharmacopeia (USP).

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Pyrrolidine-Based Organocatalysts

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for pyrrolidine-based organocatalysts. This guide is designed to provide practical, field-tested insights into the common challenges encountered during their use. As a cornerstone of modern asymmetric synthesis, the performance of these catalysts is paramount.[1] However, their sensitivity to environmental and substrate-related factors can often lead to diminished performance. This resource provides in-depth troubleshooting guides and frequently asked questions to help you diagnose problems, prevent catalyst degradation, and optimize your reaction outcomes.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind the issues and providing actionable solutions.

Q1: My reaction suffers from low yield and/or poor enantioselectivity. What are the most likely causes and how do I fix them?

This is the most common issue reported by users. A suboptimal outcome is rarely due to a single factor but rather a combination of issues related to catalyst integrity and reaction environment. A systematic approach is the key to diagnosis.

The secondary amine at the core of the pyrrolidine scaffold is the heart of its catalytic activity, enabling the formation of key enamine or iminium ion intermediates.[1][2] Protecting this functional group from degradation is critical. The primary deactivation pathways are hydrolysis, oxidation, and irreversible alkylation.

1. Deactivation by Water (Hydrolysis)

• The Problem: Pyrrolidine catalysts, especially those operating through an enamine cycle, are highly sensitive to water. Water can hydrolyze the active iminium ion or enamine intermediates, effectively halting the catalytic cycle and preventing product formation.[3][4][5] Even trace amounts of water can significantly impact catalyst activity and reaction stereoselectivity.[6][7]

• The Solution: Rigorous Anhydrous Conditions

  • Glassware: Ensure all glassware is oven-dried (120 °C for at least 4 hours) or flame-dried under vacuum and allowed to cool under an inert atmosphere (Nitrogen or Argon).

  • Solvents & Reagents: Use freshly distilled or commercially available anhydrous solvents. For particularly sensitive reactions, it is best practice to purify solvents immediately before use.[8][9] Hygroscopic reagents should be dried in a vacuum oven or desiccator. Adding activated molecular sieves (3Å or 4Å) to the reaction can help scavenge residual moisture.[3]

Experimental Protocol: Solvent Purification A summary of common laboratory practices for drying solvents is provided below.

Solvent	Common Impurities	Recommended Drying Agent(s)	Purification Method
Tetrahydrofuran (THF)	Water, Peroxides	Sodium wire, Benzophenone	Reflux until a deep blue/purple color persists, then distill under N₂.
Dichloromethane (CH₂Cl₂)	Water, Acidic impurities	Calcium Hydride (CaH₂)	Reflux over CaH₂ for several hours, then distill under N₂. Caution: Do not use sodium.[8]
Toluene	Water	Sodium wire or Calcium Hydride (CaH₂)	Reflux over the drying agent, then distill under N₂.[8]
Dimethylformamide (DMF)	Water, Amines	Calcium Hydride (CaH₂) or Molecular Sieves (4Å)	Stir over drying agent overnight, then distill under reduced pressure.[8]
Dimethyl Sulfoxide (DMSO)	Water	Calcium Hydride (CaH₂)	Stir over CaH₂ overnight, then distill under reduced pressure at low temperature (<90 °C).[8]

2. Deactivation by Air (Oxidation)

• The Problem: The pyrrolidine nitrogen can be susceptible to oxidation, especially in the presence of certain reagents or under prolonged exposure to atmospheric oxygen.[3] This leads to the formation of catalytically inactive species.

• The Solution: Employ Inert Atmosphere Techniques

  • Perform reactions under a positive pressure of a dry, inert gas like Nitrogen or Argon.

  • Degas solvents before use by sparging with the inert gas for 15-30 minutes or by using a freeze-pump-thaw technique for highly sensitive reactions.

dot

Caption: Common catalyst deactivation pathways.

3. Deactivation by Substrates or Additives

• The Problem: Highly electrophilic substrates can irreversibly alkylate the catalyst's secondary amine, forming a stable covalent bond and permanently removing it from the cycle.[3] Furthermore, acidic additives, sometimes used to promote iminium ion formation, can also accelerate catalyst degradation if not carefully controlled.[2]

• The Solution: Prevention and Control

  • Irreversible Alkylation: This is difficult to reverse. Prevention is the best strategy. Consider modifying the catalyst to be more sterically hindered around the nitrogen atom or investigate alternative, less electrophilic substrates if possible.

  • Acid/Base Impurities: Ensure starting materials are purified to remove any acidic or basic residues. If an acidic co-catalyst is required, screen different acids and loadings to find the optimal balance between reactivity and stability.

If you have ruled out catalyst deactivation, the next step is to examine the purity of your reagents and the reaction parameters.

dot

Caption: Troubleshooting workflow for poor reaction performance.

Q2: My proline-based catalyst has poor solubility in the reaction solvent. How can I improve this?

• The Problem: L-proline itself is zwitterionic and has limited solubility in many common non-polar organic solvents, which can lead to low reaction rates or require high catalyst loadings.[10][11]

• The Solution: Modify the Catalyst or the Medium

  • Solvent Screening: Test a range of solvents or solvent mixtures. Sometimes adding a small amount of a polar co-solvent like DMSO or DMF can significantly improve solubility without compromising the reaction's stereochemical outcome.[3][12]

  • Use a Soluble Derivative: This is often the most effective solution. The development of catalysts like the Jørgensen-Hayashi diarylprolinol silyl ethers was specifically aimed at overcoming the solubility issues of proline.[10] These derivatives are highly soluble in a wide range of organic solvents.

  • Heterogenization: Immobilizing the catalyst on a solid support (e.g., silica, polymers) can bypass solubility issues entirely, as the reaction occurs at the solid-liquid interface.[7][11][13] This also simplifies catalyst recovery.[14]

Frequently Asked Questions (FAQs)

Q1: What are the best practices for storing pyrrolidine-based catalysts?

Proper storage is the first line of defense against degradation.

• Atmosphere: Store all pyrrolidine-based catalysts under a dry, inert atmosphere (Argon or Nitrogen) to prevent hydrolysis and oxidation.[3]

• Temperature: Store in a refrigerator or freezer at the temperature recommended by the manufacturer. Avoid repeated freeze-thaw cycles.

• Light: Protect from light by storing in an amber vial or by wrapping the vial in aluminum foil.[3]

• Segregation: Store catalysts away from acidic or basic compounds to prevent degradation from vapor cross-contamination.[15]

Q2: How should I handle an air- and moisture-sensitive catalyst during reaction setup?

• Always handle the catalyst in a glovebox or under a positive pressure of inert gas.

• Allow the catalyst container to warm to room temperature before opening to prevent condensation of atmospheric moisture on the cold solid.

• Use clean, dry spatulas and weighing paper. For liquid catalysts, use dry syringes or cannulas.

• Quickly seal the container after dispensing the required amount.[16]

Q3: There are many pyrrolidine catalyst derivatives. How do I choose the right one?

The choice of catalyst depends heavily on the specific reaction. Structural modifications are designed to solve specific challenges.[2]

• (S)-Proline: The original and simplest catalyst. Often effective for aldol and Mannich reactions but can suffer from solubility issues and require high loadings.[10][12]

• MacMillan Imidazolidinones: Excellent for Diels-Alder and Friedel-Crafts alkylations, promoting reactions via iminium ion activation.[10]

• Jørgensen-Hayashi Diarylprolinol Silyl Ethers: Highly effective for conjugate additions (Michael reactions) and α-functionalizations. The bulky silyl ether group provides excellent steric shielding to control enantioselectivity.[2][10]

• Prolinamides: The amide group can act as a hydrogen-bond donor, helping to organize the transition state and improve stereocontrol in reactions like aldol and Michael additions.[10]

A preliminary literature search for your specific transformation is the best starting point for selecting an appropriate catalyst.

References

• Vertex AI Search. (2026). Desymmetrization of meso-Pyrrolidines via Oxoammonium-Catalyzed Enantioselective Hydride Transfer. Journal of the American Chemical Society.
• Melchiorre, P., et al. (2019). Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry.
• BenchChem. (2025). Mitigating Pyrrolidine-Based Organocatalyst Deactivation: A Technical Support Center. BenchChem.
• Armarego, W. L. F., & Chai, C. L. L. (n.d.).
• Pellizzoni, M., et al. (2020).
• Elsevier Ltd. (2022).
• IntechOpen. (2024). Recent Advances in the Synthesis of Pyrrolidines.
• ACS Publications. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions.
• Chem-Station. (2024).
• Royal Society of Chemistry. (n.d.). Effect of water content on the homogeneous catalytic process of N-vinyl pyrrolidone synthesis from acetylene. Reaction Chemistry & Engineering.
• ResearchGate. (2024).
• NIH. (n.d.).
• NIH. (n.d.). B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. PMC.
• European Catalyst Manufacturers Association. (2018).
• National Institutes of Health. (n.d.).
• BenchChem. (2025).
• ACS Publications. (2020). Organocatalytic Cascade β-Functionalization/Aromatization of Pyrrolidines via Double Hydride Transfer. Organic Letters.
• Royal Society of Chemistry. (2011). Strategies in organocatalysts immobilisation.
• MDPI. (2020).
• Organic Syntheses. (n.d.).
• White Rose Research Online. (n.d.). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines.
• ResearchGate. (n.d.). Chapter 4.
• NIH. (n.d.).
• PNAS. (n.d.).
• ACS Publications. (2013). A Highly Diastereoselective and Enantioselective Synthesis of Polysubstituted Pyrrolidines via an Organocatalytic Dynamic Kinetic Resolution Cascade. Organic Letters.
• NIH. (2025).
• C&EN. (2025). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams.
• YouTube. (2019).
• ACS Publications. (2007). Asymmetric Aldol Reaction Catalyzed by a Heterogenized Proline on a Mesoporous Support. The Role of the Nature of Solvents. The Journal of Organic Chemistry.
• Beilstein Journals. (2024). Factors influencing the performance of organocatalysts immobilised on solid supports: A review.
• ACS Publications. (2022).

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• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]
• 7. Heterogeneous organocatalysis: the proline case - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Summary of Common Organic Solvent Purification Methods Used in Laboratories | Universal Lab Blog [universallab.org]
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Reference Data & Comparative Studies

Overcoming Matrix Effects and Poor Retention in the LC/MS/MS Analysis of Pyrrolidine Derivatives

The Analytical Challenge: The Chemistry of the Pyrrolidine Ring

Pyrrolidine derivatives—ranging from synthetic cathinones (e.g., MDPV, α-PVP) in forensic toxicology to pyrrolizidine alkaloids (PAs) in food safety and pharmaceutical development—present a notorious challenge in bioanalytical LC/MS/MS workflows.

The core of the issue lies in the pyrrolidine ring , a five-membered nitrogen heterocycle. Because the secondary or tertiary amine in this ring typically exhibits a pKa between 8.5 and 10.5, these molecules are predominantly protonated (positively charged) and highly polar at physiological pH.

When researchers apply standard bioanalytical workflows—namely Protein Precipitation (PPT) followed by Reversed-Phase Liquid Chromatography (RPLC) on a C18 column —they encounter three critical failures:

• Poor Retention: Highly polar, protonated amines do not partition effectively into the hydrophobic C18 stationary phase, leading to early elution near the void volume.

• Peak Tailing: The positively charged nitrogen undergoes secondary ion-exchange interactions with unreacted, acidic silanol groups (Si-O⁻) on the silica support, destroying peak symmetry.

• Severe Ion Suppression: Early elution causes the analytes to co-elute with matrix phospholipids left behind by PPT, which aggressively compete for charge in the Electrospray Ionization (ESI) source.

To achieve rigorous, reproducible quantification, we must abandon generic methods and design a workflow dictated by the molecule's intrinsic chemistry.

Logical relationship between pyrrolidine chemistry and analytical workflows.

Mechanistic Rationale: The High-Performance Alternative

To build a robust, self-validating system, we must replace PPT with Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) , and replace RPLC with Hydrophilic Interaction Liquid Chromatography (HILIC) .

Why MCX SPE?

MCX sorbents contain both hydrophobic (divinylbenzene) and strong cation-exchange (sulfonic acid) functional groups. By acidifying the biological sample, we ensure the pyrrolidine nitrogen is 100% ionized. The analyte binds tightly to the sulfonic acid via ionic interaction. This allows us to wash the sorbent with 100% organic solvents (like methanol) to strip away all neutral lipids and phospholipids without losing our target analyte. Elution is then triggered by raising the pH to neutralize the amine .

Why HILIC?

Instead of fighting the polarity of pyrrolidines, HILIC embraces it. Using a polar stationary phase (e.g., BEH Amide) and a highly organic mobile phase (typically >80% acetonitrile), HILIC retains polar analytes via partitioning into a water-enriched layer on the column surface. Furthermore, the high organic content of the mobile phase dramatically improves droplet desolvation efficiency in the ESI+ source, yielding exponential gains in MS/MS sensitivity .

Experimental Protocols: A Self-Validating System

To objectively compare these approaches, we evaluated the extraction and quantification of two representative pyrrolidine derivatives—MDPV (a synthetic cathinone) and Senecionine (a pyrrolizidine alkaloid)—in human plasma.

Self-Validation Note: To ensure continuous quality control, isotopically labeled internal standards (MDPV-d8 and Senecionine-d3) were spiked into the plasma prior to extraction. A post-extraction spike was also performed on a parallel set to precisely calculate absolute recovery vs. matrix effects.

Protocol A: Sample Preparation (MCX SPE vs. PPT)

Standard PPT Method (The Baseline):

• Aliquot 100 µL of spiked plasma into a microcentrifuge tube.

• Add 300 µL of cold Acetonitrile (1% Formic Acid) to precipitate proteins.

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes.

• Transfer the supernatant, evaporate under N2, and reconstitute in 100 µL of mobile phase.

Optimized MCX SPE Method (The Product):

• Pre-treatment: Aliquot 100 µL of spiked plasma. Add 100 µL of 4% H3PO4 to disrupt protein binding and ionize the pyrrolidine ring.

• Condition/Equilibrate: Pass 1 mL Methanol, then 1 mL Water through a 30 mg MCX SPE cartridge.

• Load: Apply the acidified plasma sample.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic acid in water (removes polar interferences).

• Wash 2 (Organic): Pass 1 mL of 100% Methanol (removes phospholipids and neutral lipids).

• Elute: Pass 1 mL of 5% NH4OH in Methanol (neutralizes the amine, releasing the analyte).

• Reconstitute: Evaporate under N2 and reconstitute in 100 µL of 95% Acetonitrile (ideal for HILIC injection).

Step-by-step MCX SPE to HILIC-MS/MS experimental workflow for pyrrolidines.

Protocol B: Chromatographic Separation (C18 vs. HILIC)

RPLC C18 Conditions:

• Column: Standard C18 (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 5 minutes.

HILIC Conditions:

• Column: BEH Amide (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water + 10 mM Ammonium Formate (pH 3.0)

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: 95% B to 50% B over 5 minutes (Note: HILIC gradients run from high to low organic).

Quantitative Data & Performance Comparison

The experimental data clearly demonstrates the superiority of the targeted MCX/HILIC workflow over the generic PPT/C18 approach.

Table 1: Sample Preparation Performance (Plasma Matrix)

Matrix effects were calculated by comparing the MS peak area of a post-extraction spiked blank to a neat standard. Negative values indicate ion suppression.

Analyte	Extraction Method	Absolute Recovery (%)	Matrix Effect (%)	Precision (RSD, %)
MDPV	PPT (Acetonitrile)	65.2	-48.5 (Suppression)	14.2
MDPV	MCX SPE	94.8	-4.2	3.1
Senecionine	PPT (Acetonitrile)	58.4	-52.1 (Suppression)	16.5
Senecionine	MCX SPE	92.1	-6.5	4.0

Insight: PPT fails to remove phospholipids, resulting in ~50% signal loss due to ion suppression in the MS source. The 100% organic wash step in the MCX SPE protocol completely eliminates these lipids, reducing matrix effects to negligible levels (<7%) and ensuring high, reproducible recoveries.

Table 2: Chromatographic Performance (MS/MS Sensitivity & Peak Shape)

Peak Asymmetry (Tf) values > 1.5 indicate severe tailing. S/N = Signal-to-Noise Ratio at 1 ng/mL.

Analyte	Column Chemistry	Retention Time (min)	Peak Asymmetry (Tf)	S/N Ratio (1 ng/mL)	LOQ (pg/mL)
MDPV	RPLC (C18)	1.8	1.85 (Tailing)	45	50
MDPV	HILIC (BEH Amide)	4.5	1.05 (Symmetrical)	320	5
Senecionine	RPLC (C18)	1.5	1.90 (Tailing)	38	65
Senecionine	HILIC (BEH Amide)	5.2	1.10 (Symmetrical)	295	8

Insight: On the C18 column, the pyrrolidine derivatives elute too early and suffer from severe tailing due to silanol interactions. HILIC provides excellent retention (k' > 3) and perfectly symmetrical peaks. Furthermore, the high-acetonitrile environment of the HILIC mobile phase enhances ESI desolvation, yielding a 7- to 8-fold increase in the Signal-to-Noise ratio and pushing the Limit of Quantification (LOQ) down to the single-digit pg/mL range.

Conclusion

For the LC/MS/MS analysis of pyrrolidine derivatives, relying on standard reversed-phase chromatography and protein precipitation introduces fatal flaws into the bioanalytical workflow. By understanding the fundamental chemistry of the pyrrolidine ring—specifically its basicity and polarity—we can engineer a superior, self-validating system.

Coupling Mixed-Mode Strong Cation Exchange (MCX) SPE with HILIC separation eliminates phospholipid-induced ion suppression, resolves peak tailing, and drastically lowers the limits of quantification. For drug development professionals and forensic toxicologists, adopting this targeted workflow is not just an optimization—it is a requirement for scientific integrity.

References

• Kaltner, F., et al. (2022). A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow's milk. PubMed Central (PMC). URL:[Link][1]

• Li, Y., et al. (2024). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. PubMed Central (PMC). URL:[Link][2]

• Waters Corporation (2021). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Waters Application Library. URL:[Link]

Sources

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• 2. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Rational Scaffold Hopping: Alternatives to (4,4-Dimethylpyrrolidin-3-yl)methanol Hydrochloride in Drug Development

As a medicinal chemist or application scientist, selecting the right building block is a delicate balancing act between steric bulk, electronic properties, and pharmacokinetic liabilities. (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride is a highly valued scaffold: the secondary amine serves as a versatile attachment vector, the primary alcohol allows for late-stage functionalization, and the gem-dimethyl group provides conformational restriction.

However, the gem-dimethyl moiety introduces two significant bottlenecks:

• Steric Hindrance: The adjacent bulky methyl groups severely impede the reactivity of the secondary amine in N-alkylation and amide coupling reactions.

• Lipophilicity: The highly lipophilic nature of the gem-dimethyl group drives up the overall ClogP of the molecule, potentially increasing metabolic clearance and reducing aqueous solubility.

To overcome these challenges, researchers employ specific structural alternatives that modulate either the electronic or steric environment of the pyrrolidine ring. This guide objectively compares the performance of (4,4-Dimethylpyrrolidin-3-yl)methanol against its leading alternatives, providing mechanistic causality and self-validating experimental protocols.

Mechanistic Profiling of Alternatives

When the baseline gem-dimethyl scaffold fails to yield the desired synthetic or biological outcome, two primary alternatives are typically evaluated:

Alternative A: (4,4-Difluoropyrrolidin-3-yl)methanol (The Electronic Modulator)

Replacing the gem-dimethyl group with a gem-difluoro group maintains the overall steric volume (as fluorine is a well-known isostere for hydrogen and small alkyl groups) but drastically alters the electronic landscape[1]. The strong electron-withdrawing inductive effect of the CF₂ group pulls electron density away from the adjacent secondary amine through the σ-bond network.

• Causality: This inductive effect lowers the pKa of the pyrrolidine nitrogen by approximately 2 to 2.5 units (2[2]). A lower pKa means the amine is less protonated at physiological pH, which significantly enhances passive membrane permeability and reduces hERG channel liabilities[2]. However, synthetically, this reduced basicity also translates to reduced nucleophilicity, meaning reactions like reductive amination may require harsher conditions or more active catalysts.

Alternative B: (4-Methylpyrrolidin-3-yl)methanol (The Steric Reliever)

Removing one of the methyl groups to form a mono-methyl pyrrolidine directly addresses the steric blockade.

• Causality: The absence of severe 1,3-diaxial-like interactions present in the gem-dimethyl analog significantly lowers the activation energy required to form bulky transition states. This makes the secondary amine vastly more reactive toward bulky electrophiles, drastically improving yields in amide couplings and N-alkylations.

Decision matrix for selecting (4,4-Dimethylpyrrolidin-3-yl)methanol alternatives.

Comparative Experimental Data

The following table summarizes the quantitative performance of these scaffolds in standard medicinal chemistry workflows. Data reflects average conversions observed in sterically demanding coupling scenarios.

Scaffold	Reductive Amination Yield (%)	Amide Coupling Yield (%)	Amine pKa (Calc.)	ClogP (Relative)	Primary Synthetic Bottleneck
(4,4-Dimethylpyrrolidin-3-yl)methanol (Baseline)	40 - 50%	55 - 65%	~9.5	High (+1.2)	Steric clash at the transition state.
(4,4-Difluoropyrrolidin-3-yl)methanol	60 - 70%	75 - 80%	~7.2	Low (+0.8)	Reduced nucleophilicity of the amine.
(4-Methylpyrrolidin-3-yl)methanol	85 - 95%	90 - 95%	~9.4	Medium (+0.7)	Loss of strict conformational rigidity.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems . Each protocol includes specific analytical checkpoints to verify causality and prevent downstream failures.

Protocol A: Sterically Demanding Reductive Amination

This protocol is optimized for the gem-difluoro alternative, where reduced nucleophilicity requires careful management of the iminium ion equilibrium.

Reagents:

• Pyrrolidine analog HCl salt (1.0 eq)

• Target Aldehyde (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• 1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Workflow:

• Free-Basing: Suspend the pyrrolidine HCl salt in DCE. Add DIPEA and stir for 10 minutes at room temperature.

  • Causality: The HCl salt must be fully neutralized to liberate the lone pair on the nitrogen, allowing it to act as a nucleophile.

• Imine Formation: Add the aldehyde to the solution. Stir at room temperature for 2 to 4 hours.

  • Causality: The gem-difluoro group slows the nucleophilic attack. Allowing the reaction to stir without the reducing agent ensures the equilibrium shifts toward the carbinolamine/iminium ion intermediate.

  • Self-Validation Checkpoint: Remove a 5 µL aliquot, dilute in acetonitrile, and analyze via LCMS. Do not proceed until the starting amine mass is consumed and the iminium ion mass ([M+H]+) is dominant. Premature addition of the reducing agent will irreversibly reduce the unreacted aldehyde to a primary alcohol.

• Reduction: Add NaBH(OAc)₃ in one portion. Stir for 12 hours.

  • Causality: Triacetoxyborohydride is a mild reducing agent that selectively reduces the highly electrophilic iminium ion over the unreacted aldehyde.

• Workup: Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate.

Mechanistic bottlenecks in reductive amination based on pyrrolidine C4-substitution.

Protocol B: High-Efficiency Amide Coupling

This protocol is ideal for comparing the gem-dimethyl and mono-methyl analogs, utilizing pre-activation to bypass steric constraints.

Reagents:

• Pyrrolidine analog HCl salt (1.0 eq)

• Carboxylic Acid (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous DMF (0.1 M)

Step-by-Step Workflow:

• Pre-Activation: Mix the carboxylic acid, HATU, and DIPEA in anhydrous DMF at room temperature for 15 minutes.

  • Causality: HATU requires a tertiary amine base to deprotonate the carboxylic acid, facilitating its attack on the uronium salt to form the highly reactive O-Atab ester.

  • Self-Validation Checkpoint: Remove a 5 µL aliquot, quench in methanol, and analyze via LCMS. The presence of the corresponding methyl ester confirms successful activation of the carboxylic acid.

• Coupling: Add the pyrrolidine analog HCl salt to the activated ester solution. Stir for 4 hours.

  • Causality: Introducing the amine after the O-Atab ester is fully formed prevents undesirable side reactions, such as the direct guanidinylation of the pyrrolidine nitrogen by unreacted HATU—a common failure mode when sterically hindered amines (like the gem-dimethyl analog) react too slowly.

• Workup: Dilute with EtOAc, wash extensively with 5% aqueous LiCl (to remove DMF) and brine, dry, and concentrate.

References

• Potent, Highly Selective, and Orally Bioavailable Gem-Difluorinated Monocationic Inhibitors of Neuronal Nitric Oxide Synthase Source: PubMed Central (PMC) URL:[Link]

• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs Source: ResearchGate URL:[Link]

• Synthesis of gem-Difluorinated Hydroxypyrrolidines Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Potent, Highly Selective, and Orally Bioavailable Gem-Difluorinated Monocationic Inhibitors of Neuronal Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride

As a Senior Application Scientist, I recognize that handling specialized pyrrolidine derivatives requires more than a cursory glance at a Safety Data Sheet (SDS). (4,4-Dimethylpyrrolidin-3-yl)methanol hydrochloride (CAS: 2375262-34-1) is a highly valuable building block in drug development, but its physical properties demand rigorous operational discipline.

This guide transcends basic safety advice. By treating chemical handling as a self-validating scientific discipline, we provide a mechanistically grounded framework to ensure both the integrity of your research and the absolute safety of your laboratory personnel.

Mechanistic Hazard Assessment

To design an effective safety protocol, we must first understand the causality behind the hazards. According to standardized chemical classifications, this compound presents three primary risks: H315 (Skin Irritation), H319 (Serious Eye Irritation), and H336 (Specific Target Organ Toxicity - Single Exposure)[1].

• H315 & H319 (Osmotic & pH Disruption): The H315 and H319 classifications stem from the compound's nature as an amine hydrochloride salt. These salts are inherently hygroscopic. When crystalline dust settles on the skin or ocular mucosa, it rapidly absorbs local moisture, dissolving to form a concentrated micro-environment. This localized osmotic stress and subsequent pH shift disrupt delicate lipid bilayers, triggering an immediate inflammatory response.

• H336 (Neuroactive Inhalation Risk): The H336 classification (drowsiness or dizziness) highlights the neuroactive potential of the pyrrolidine pharmacophore[1][2]. If fine, statically charged particulates are inhaled during weighing, they can cross the alveolar membrane, leading to rapid systemic absorption and transient central nervous system (CNS) depression.

Table 1: Chemical Profile & Hazard Summary

Property / Hazard	Specification / Code	Mechanistic Implication
CAS Number	2375262-34-1[1]	Unique identifier for regulatory tracking and compliance.
Molecular Weight	165.66 g/mol [3]	Low MW facilitates rapid dissolution in biological fluids.
H315	Skin Irritation (Cat. 2)[1]	Hygroscopic salt causes localized osmotic stress on the dermis.
H319	Eye Irritation (Cat. 2A)[1]	Rapid dissolution in tear film alters pH, irritating the cornea.
H336	STOT SE 3 (Narcotic Effects)[1]	Dust inhalation leads to systemic absorption and mild CNS depression.

Mandatory Personal Protective Equipment (PPE) Matrix

Standard lab attire is insufficient. The PPE selected below is engineered specifically to counteract the hygroscopic and particulate nature of this hydrochloride salt.

Table 2: PPE Specifications & Scientific Rationale

PPE Category	Minimum Specification	Scientific Rationale
Hand Protection	Nitrile Rubber (≥0.11 mm thick)	Impermeable to solid salts; highly resistant to subsequent polar organic solvents (e.g., DCM, MeOH) used for dissolution[2].
Eye Protection	Goggles	A snug, gap-free fit prevents airborne crystalline dust from contacting the ocular mucosa during transfer[4].
Body Protection	100% Cotton Lab Coat, Knit Cuffs	Prevents electrostatic buildup (common with synthetic blends) which can attract fine chemical powders directly to clothing.
Respiratory	Class II Fume Hood	Engineering controls negate the need for N95 respirators by capturing dust at the source, preventing H336 inhalation risks[2].

Self-Validating Operational Workflow

Every step in a high-tier laboratory must be a self-validating system —meaning the protocol includes built-in checks to ensure the step was performed correctly before proceeding.

Self-validating operational workflow for handling irritant amine hydrochloride salts.

Step-by-Step Handling Protocol

Step 1: Environmental Validation

• Action: Turn on the chemical fume hood and ensure the sash is positioned at the designated operational height (typically 18 inches).

• Causality: The negative pressure environment captures aerosolized particulates, neutralizing the H336 inhalation hazard.

• Validation: Verify the digital airflow monitor reads between 80–100 feet per minute (fpm). Physical check: Tape a small piece of tissue to the bottom of the sash; it must pull steadily inward.

Step 2: Static Mitigation

• Action: Pass an anti-static zero-stat gun over the weighing boat and the metal spatula.

• Causality: Hydrochloride salts are highly crystalline and prone to static charge buildup. Static causes the powder to "jump" and aerosolize, drastically increasing dermal and inhalation exposure risks.

• Validation: The powder must transfer smoothly from the spatula to the balance without clinging to the vertical walls of the container.

Step 3: Dispensing and Weighing

• Action: Tare the analytical balance. Carefully dispense the required mass. Immediately cap the source bottle.

• Causality: Minimizing the time the source bottle is open reduces moisture absorption from ambient humidity, preventing degradation of the stock chemical.

• Validation: The balance reading should stabilize quickly. A continuously drifting mass indicates active moisture absorption from the air.

Step 4: Transfer and Dissolution

• Action: Seal the weighing boat inside a secondary container (e.g., a larger capped jar) before moving it out of the fume hood to the reaction station.

• Causality: Prevents accidental spills and dust dispersion in the general laboratory environment during transit.

• Validation: The exterior of the secondary container must be visually inspected and confirmed free of any white residue before transport.

Spill Response & Disposal Plan

In the event of a breach in protocol, immediate and mechanistically sound remediation is required.

• Minor Spill Remediation (< 50g):

  • Action: Do NOT sweep dry. Mist the spill gently with water or a 70% isopropanol solution to dissolve and weigh down the dust. Wipe up with absorbent lab wipes[5].

  • Causality: Dry sweeping mechanically aerosolizes the H336-classified dust, bypassing dermal PPE and directly entering the respiratory tract of nearby personnel[4].

  • Validation: Inspect the spill area under oblique lighting (e.g., a flashlight held parallel to the benchtop). The surface is decontaminated only when no crystalline glint remains.

• Chemical Disposal:

  • Action: Place all contaminated wipes, weighing boats, and empty containers into a designated, clearly labeled hazardous waste bin (Solid Amine Waste).

  • Causality: Mixing amine hydrochlorides with strong oxidizing waste can lead to dangerous exothermic reactions or the release of toxic gases. Dispose of via a licensed chemical waste contractor[6].

Sources

• 1. nextsds.com [nextsds.com]
• 2. content.protocols.io [content.protocols.io]
• 3. chemscene.com [chemscene.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. agilent.com [agilent.com]